2-Bromo-1-ethoxy-4-isopropylbenzene

• CAS: 1403503-40-1

Core Science & Biosynthesis

2-Bromo-1-ethoxy-4-isopropylbenzene: A Technical Guide to Reactivity, Synthesis, and Application Workflows

Executive Summary

In modern drug discovery and advanced materials science, the strategic selection of aromatic building blocks dictates the success of downstream structural assembly. 2-Bromo-1-ethoxy-4-isopropylbenzene (CAS: 1403503-40-1) is a highly specialized, sterically nuanced aryl halide[1]. Featuring a unique substitution pattern—an electron-donating ethoxy group at C1, a reactive bromine atom at C2, and a bulky isopropyl group at C4—this molecule serves as a critical intermediate for synthesizing complex biaryls via transition-metal-catalyzed cross-coupling[2].

As an Application Scientist, I approach this molecule not just as a static chemical, but as a dynamic participant in synthetic pathways. This guide provides an in-depth analysis of its physicochemical profile, the causal logic behind its de novo synthesis, and field-proven protocols for its application in Suzuki-Miyaura cross-coupling workflows.

Physicochemical Profiling

Understanding the baseline properties of a building block is the first step in predicting its behavior in solution. The quantitative data below summarizes the core attributes of 2-Bromo-1-ethoxy-4-isopropylbenzene[1],.

Property	Value	Structural Significance
Chemical Name	2-Bromo-1-ethoxy-4-isopropylbenzene	Defines regiochemistry (1,2,4-substitution).
CAS Number	1403503-40-1	Primary identifier for commercial sourcing.
Molecular Formula	C₁₁H₁₅BrO	Indicates a highly lipophilic character.
Molecular Weight	243.14 g/mol	Standard mass for stoichiometric calculations[1].
Commercial Purity	≥97%	Sufficient for direct use in catalytic workflows[1].
Electronic Nature	Electron-Rich (+M effect)	The ethoxy group donates electron density into the ring.
Steric Environment	Hindered (Ortho-Br)	The adjacent ethoxy group restricts access to the C-Br bond.

De Novo Synthesis Protocol

While 2-Bromo-1-ethoxy-4-isopropylbenzene is commercially available[1],[3], scaling up proprietary pharmaceutical intermediates often requires synthesizing the building block in-house from more economical precursors, such as derivatives of 4-isopropylphenol[4].

Synthetic Workflow Diagram

Figure 1: Regioselective synthesis workflow for 2-Bromo-1-ethoxy-4-isopropylbenzene.

Step-by-Step Methodology & Causal Logic

Step 1: O-Alkylation of 4-Isopropylphenol

• Procedure: Charge a dry round-bottom flask with 4-isopropylphenol (1.0 equiv) and anhydrous Dimethylformamide (DMF). Add Potassium Carbonate (K₂CO₃, 1.5 equiv) and stir for 15 minutes.

• Causality: K₂CO₃ is a mild inorganic base that deprotonates the phenol to form a phenoxide anion. This drastically increases the nucleophilicity of the oxygen, priming it for the subsequent SN2 attack.

• Procedure: Add Bromoethane (1.2 equiv) dropwise. Heat the reaction to 80°C for 4 hours.

• Workup: Quench with water, extract with Ethyl Acetate (EtOAc), wash with brine to remove DMF, dry over Na₂SO₄, and concentrate to yield 1-ethoxy-4-isopropylbenzene.

Step 2: Regioselective Electrophilic Aromatic Bromination

• Procedure: Dissolve the 1-ethoxy-4-isopropylbenzene (1.0 equiv) in Acetonitrile (MeCN). Wrap the reaction flask completely in aluminum foil.

• Causality: N-Bromosuccinimide (NBS) can undergo homolytic cleavage in the presence of UV/visible light, initiating a radical chain reaction that would indiscriminately brominate the benzylic position of the isopropyl group. Excluding light ensures the reaction proceeds strictly via an Electrophilic Aromatic Substitution (EAS) pathway.

• Procedure: Cool to 0°C and add NBS (1.05 equiv) in portions. Warm to room temperature and stir for 2 hours.

• Causality: The ethoxy group is a strong activating group (+M effect) and directs incoming electrophiles to the ortho and para positions. Because the para position is already blocked by the isopropyl group, the bromination occurs exclusively at the ortho position (C2), yielding the target compound with near-perfect regioselectivity.

• Workup: Quench with saturated aqueous Na₂S₂O₃ to reduce any unreacted Br₂, extract with Dichloromethane (DCM), and purify via silica gel chromatography.

Mechanistic Reactivity in Cross-Coupling

When deploying 2-Bromo-1-ethoxy-4-isopropylbenzene in palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Buchwald-Hartwig)[2], two competing physicochemical forces dictate the reaction kinetics:

• Electronic Deactivation: The ethoxy group donates electron density into the aromatic ring. In the catalytic cycle, the oxidative addition of Pd(0) into the C-Br bond requires the aryl halide to accept electron density from the metal. An electron-rich ring resists this, making oxidative addition the rate-limiting step.

• Steric Hindrance: The ortho-ethoxy group creates a congested spatial environment around the C-Br bond, further impeding the approach of the bulky Palladium catalyst.

The Solution: To overcome this high activation barrier, we must employ highly active, electron-rich, and sterically demanding dialkylbiaryl phosphine ligands, such as SPhos or XPhos . The electron-rich nature of the ligand accelerates oxidative addition, while its extreme bulk forces the subsequent reductive elimination step, preventing catalyst stalling.

Application: Suzuki-Miyaura Biaryl Assembly

Below is a self-validating protocol for coupling 2-Bromo-1-ethoxy-4-isopropylbenzene with a generic arylboronic acid, specifically engineered to overcome the substrate's inherent electronic and steric resistance.

Catalytic Cycle Diagram

Figure 2: Suzuki-Miyaura catalytic cycle tailored for electron-rich aryl bromides.

Step-by-Step Methodology

• Solvent Preparation: Prepare a biphasic solvent mixture of Toluene and Water (10:1 ratio).

  • Causality: Biphasic systems are optimal for Suzuki couplings; the water dissolves the inorganic base and activates the boronic acid, while toluene solubilizes the lipophilic aryl bromide and the Pd catalyst.

• Degassing (Critical Step): Sparge the solvent mixture with N₂ gas for 15 minutes.

  • Causality: Palladium(0) active species are highly susceptible to oxidation by dissolved atmospheric oxygen, which irreversibly degrades the catalyst to inactive Pd(II) black. Thorough degassing ensures maximum catalyst turnover.

• Reagent Loading: To a Schlenk flask under N₂, add 2-Bromo-1-ethoxy-4-isopropylbenzene (1.0 equiv), Arylboronic acid (1.2 equiv), and K₃PO₄ (2.0 equiv).

• Catalyst Addition: Add Pd₂(dba)₃ (2 mol%) and SPhos (4 mol%).

  • Causality: Pd₂(dba)₃ is an air-stable Pd(0) precursor. SPhos is specifically chosen because its dialkylbiaryl framework is uniquely capable of activating unreactive, ortho-substituted electron-rich aryl bromides.

• Reaction Execution: Heat the mixture to 100°C for 12 hours under vigorous stirring (to ensure mixing of the biphasic layers).

• Isolation: Cool to room temperature, dilute with EtOAc, separate the organic layer, dry over MgSO₄, and purify the resulting biaryl product via flash chromatography.

References

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An In-depth Technical Guide to 2-Bromo-1-ethoxy-4-isopropylbenzene: Synthesis, Properties, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction: Unveiling a Versatile Synthetic Building Block

In the landscape of medicinal chemistry and organic synthesis, the strategic functionalization of aromatic scaffolds is paramount for the development of novel molecular entities. Substituted bromobenzenes, in particular, are invaluable intermediates, offering a reactive handle for a multitude of cross-coupling reactions and other transformations.[1][2] This technical guide provides a comprehensive overview of 2-Bromo-1-ethoxy-4-isopropylbenzene, a compound poised for significant utility in research and development. While not extensively documented in public literature, its structural motifs suggest a critical role as a building block in the synthesis of complex organic molecules.

This document will detail the compound's chemical identity, a robust and logical synthetic pathway, its physicochemical properties, and its potential applications, with a particular focus on the field of drug development. The insights provided are grounded in established chemical principles and supported by analogous reactions from peer-reviewed literature, offering a practical guide for its synthesis and utilization.

PART 1: Chemical Identity and Structure

The subject of this guide is the aromatic ether, 2-Bromo-1-ethoxy-4-isopropylbenzene.

• Systematic IUPAC Name: 2-bromo-1-ethoxy-4-(propan-2-yl)benzene

• Common Name: 2-Bromo-1-ethoxy-4-isopropylbenzene

• CAS Number: 1403503-40-1[3]

• Molecular Formula: C₁₁H₁₅BrO[3]

• Molecular Weight: 243.14 g/mol [3]

Chemical Structure:

The structure consists of a benzene ring substituted with three groups:

• A bromine atom at position 2.

• An ethoxy group (-OCH₂CH₃) at position 1.

• An isopropyl group (-CH(CH₃)₂) at position 4.

The strategic placement of the bromine atom ortho to the activating ethoxy group and para to the isopropyl group makes it a versatile intermediate for further chemical modifications.

PART 2: Synthesis of 2-Bromo-1-ethoxy-4-isopropylbenzene

A logical and efficient two-step synthesis is proposed for 2-Bromo-1-ethoxy-4-isopropylbenzene, commencing from the readily available starting material, 4-isopropylphenol. The synthesis involves an initial electrophilic aromatic substitution (bromination) followed by a classic Williamson ether synthesis.

Overall Synthetic Scheme:

Caption: Proposed two-step synthesis of 2-Bromo-1-ethoxy-4-isopropylbenzene.

Step 1: Electrophilic Bromination of 4-isopropylphenol

Causality of Experimental Choices: The hydroxyl group of 4-isopropylphenol is a strongly activating, ortho-, para-directing group. The isopropyl group is also an ortho-, para-director, albeit weaker. To achieve selective bromination at the position ortho to the hydroxyl group and meta to the isopropyl group, a controlled brominating agent is employed. The reaction is typically carried out in a suitable solvent that can mediate the reactivity of bromine.

Detailed Experimental Protocol (Analogous Procedure):

• Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser, dissolve 4-isopropylphenol (1 equivalent) in a suitable solvent such as glacial acetic acid or a chlorinated solvent.

• Bromination: While stirring the solution at room temperature, add a solution of bromine (1 equivalent) in the same solvent dropwise from the dropping funnel. The addition should be slow to control the exothermic reaction and prevent over-bromination.

• Reaction Monitoring: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: Upon completion, the reaction mixture is poured into water, and any excess bromine is quenched by the addition of a sodium bisulfite solution. The aqueous layer is then extracted with a suitable organic solvent (e.g., diethyl ether or dichloromethane).

• Purification: The combined organic extracts are washed with water, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure. The crude 2-bromo-4-isopropylphenol can be purified by vacuum distillation or column chromatography.

Step 2: Williamson Ether Synthesis of 2-bromo-4-isopropylphenol

Causality of Experimental Choices: The Williamson ether synthesis is a reliable method for the formation of ethers via an Sₙ2 reaction between an alkoxide and a primary alkyl halide.[4][5] In this step, the phenolic proton of 2-bromo-4-isopropylphenol is deprotonated with a suitable base to form the corresponding phenoxide, which then acts as a nucleophile. A primary ethyl halide is used as the electrophile to minimize the competing elimination reaction.[6]

Detailed Experimental Protocol:

• Alkoxide Formation: In a round-bottom flask, dissolve the purified 2-bromo-4-isopropylphenol (1 equivalent) in a polar aprotic solvent like dimethylformamide (DMF) or acetone.[7] Add a suitable base such as potassium carbonate (K₂CO₃) or sodium hydride (NaH) (1.1-1.5 equivalents) to the solution and stir at room temperature for 30-60 minutes to ensure complete formation of the phenoxide.

• Etherification: To the stirred suspension of the phenoxide, add a primary ethyl halide such as ethyl bromide or ethyl iodide (1.1-1.5 equivalents) dropwise.

• Reaction Conditions: Heat the reaction mixture to a moderate temperature (e.g., 50-80 °C) and stir until the reaction is complete, as monitored by TLC.[5]

• Work-up: After cooling to room temperature, quench the reaction with water and extract the product with an organic solvent (e.g., ethyl acetate).

• Purification: Wash the combined organic layers with water and brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The final product, 2-Bromo-1-ethoxy-4-isopropylbenzene, can be purified by column chromatography on silica gel.

PART 3: Physicochemical Properties

The following table summarizes the known and predicted physicochemical properties of 2-Bromo-1-ethoxy-4-isopropylbenzene.

Property	Value	Source
Molecular Formula	C₁₁H₁₅BrO	[3]
Molecular Weight	243.14 g/mol	[3]
Appearance	(Predicted) Colorless to pale yellow liquid	-
Boiling Point	(Predicted) > 200 °C at 760 mmHg	-
Purity (Typical)	97%	[3]

PART 4: Applications in Drug Development and Medicinal Chemistry

While specific applications of 2-Bromo-1-ethoxy-4-isopropylbenzene are not extensively reported, its structure as a substituted bromobenzene makes it a highly valuable building block in medicinal chemistry.[1][] The presence and positioning of the bromo, ethoxy, and isopropyl groups offer several strategic advantages in drug design and synthesis.

Role as a Versatile Synthetic Intermediate:

The carbon-bromine bond is a key functional group for a variety of powerful carbon-carbon and carbon-heteroatom bond-forming reactions, most notably palladium-catalyzed cross-coupling reactions such as the Suzuki, Heck, and Sonogashira couplings.[1][2] This allows for the facile introduction of a wide range of substituents at the 2-position of the benzene ring, enabling the construction of complex molecular architectures.

Caption: Potential cross-coupling reactions using the target compound.

Modulation of Physicochemical and Pharmacokinetic Properties:

The ethoxy and isopropyl groups on the aromatic ring can influence the lipophilicity, metabolic stability, and binding interactions of a potential drug molecule. The introduction of bromine can also have a profound impact on a compound's pharmacological profile. The "heavy atom effect" of bromine can lead to enhanced binding affinities through halogen bonding and can alter the metabolic fate of a drug, potentially leading to improved pharmacokinetic properties.[9]

Exploration in Bioactive Scaffolds:

Brominated phenols and their derivatives have been investigated for a range of biological activities, including as inhibitors of enzymes like acetylcholinesterase and carbonic anhydrase, which are relevant targets for diseases such as Alzheimer's and glaucoma.[10] The scaffold of 2-Bromo-1-ethoxy-4-isopropylbenzene could serve as a starting point for the synthesis of novel inhibitors for various therapeutic targets.

Conclusion

2-Bromo-1-ethoxy-4-isopropylbenzene represents a promising, yet under-explored, chemical entity with significant potential as a versatile building block in organic synthesis and medicinal chemistry. This guide has provided a comprehensive overview of its identity, a logical and detailed synthetic route, and a discussion of its potential applications grounded in established chemical principles. By leveraging the strategic functionalization offered by this molecule, researchers and drug development professionals can expand their chemical space and accelerate the discovery of novel therapeutics.

References

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• Khan, M. A., et al. (2014). A Convenient Method for the Synthesis of (Prop-2-Ynyloxy)Benzene Derivatives via Reaction with Propargyl Bromide, Their Optimization, Scope and Biological Evaluation. PLOS ONE, 9(12), e115570. [Link]

• Ashenhurst, J. (2014). The Williamson Ether Synthesis. Master Organic Chemistry. Retrieved from [Link]

• Wikipedia contributors. (2023). Williamson ether synthesis. In Wikipedia, The Free Encyclopedia. Retrieved from [Link]

• 12. The Williamson Ether Synthesis. (n.d.). Retrieved from a university chemistry lab manual source.

• Abbasi, M. A., et al. (2014). Synthesis of Brominated 2-Phenitidine Derivatives as Valuable Inhibitors of Cholinesterases for the Treatment of Alzheimer's Disease. Iranian Journal of Pharmaceutical Research, 13(1), 87–94. [Link]

• 15.3: The Williamson Ether Synthesis. (2020). Chemistry LibreTexts. Retrieved from [Link]

• Monks, T. J., et al. (1988). In vitro metabolism and covalent binding among ortho-substituted bromobenzenes of varying hepatotoxicity. Drug Metabolism and Disposition, 16(4), 529-535. [Link]

• Chegg. (2019). Solved 5. The H NMR spectrum of 2-bromo-1-ethoxy-4. Retrieved from [Link]

• Politzer, P., et al. (2024). Introducing bromine to the molecular structure as a strategy for drug design. Journal of Molecular Modeling, 30(1), 1. [Link]

• Goren, A. C., et al. (2022). Synthesis of Novel Bromophenol with Diaryl Methanes—Determination of Their Inhibition Effects on Carbonic Anhydrase and Acetylcholinesterase. Molecules, 27(21), 7483. [Link]

• Beilstein Journals. (n.d.). Supplementary Information. Retrieved from [Link]

• Creative Biolabs. (n.d.). Aromatic Rings Building Blocks Commonly Used in Medicinal Chemistry. Retrieved from [Link]

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2-Bromo-1-ethoxy-4-isopropylbenzene solubility in organic solvents

An In-depth Technical Guide to the Solubility of 2-Bromo-1-ethoxy-4-isopropylbenzene in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the solubility characteristics of 2-Bromo-1-ethoxy-4-isopropylbenzene. As a substituted aromatic compound, its solubility is a critical parameter in various applications, including organic synthesis, reaction kinetics, and formulation development. This document elucidates the theoretical principles governing its solubility based on molecular structure and solvent properties. Furthermore, it outlines a detailed, field-proven experimental protocol for the accurate determination of its solubility in a range of organic solvents. The guide is designed to equip researchers, scientists, and drug development professionals with the necessary knowledge to effectively utilize and handle this compound in their work.

Introduction to 2-Bromo-1-ethoxy-4-isopropylbenzene

2-Bromo-1-ethoxy-4-isopropylbenzene is an aromatic organic compound with the chemical formula C₁₁H₁₅BrO and a molecular weight of 243.14 g/mol [1]. Its structure consists of a benzene ring substituted with a bromine atom, an ethoxy group (-OCH₂CH₃), and an isopropyl group (-CH(CH₃)₂). The presence of these varied functional groups imparts a specific polarity and potential for intermolecular interactions, which are the primary determinants of its solubility profile. Understanding the solubility of this compound is paramount for its application in chemical reactions, as the solvent choice directly impacts reaction rates, yields, and the ease of product purification.

Theoretical Framework for Solubility Prediction

The principle of "like dissolves like" is the cornerstone for predicting the solubility of a compound in various solvents[2]. This principle states that substances with similar polarities and intermolecular forces are more likely to be soluble in one another.

Molecular Structure and Polarity Analysis

The structure of 2-Bromo-1-ethoxy-4-isopropylbenzene features both nonpolar and moderately polar characteristics:

• Nonpolar Moieties : The benzene ring and the isopropyl group are inherently nonpolar and hydrophobic. These large hydrocarbon portions of the molecule will favor solubility in nonpolar organic solvents[3].

• Polar Moieties : The bromine atom and the ethoxy group introduce polarity to the molecule due to the electronegativity difference between the halogen/oxygen and carbon atoms. The ether linkage in the ethoxy group can also act as a hydrogen bond acceptor.

Overall, 2-Bromo-1-ethoxy-4-isopropylbenzene can be classified as a relatively nonpolar to moderately polar compound. Its solubility in water is expected to be limited due to the large nonpolar hydrocarbon framework[4][5]. Conversely, it is predicted to be more soluble in organic solvents that can engage in van der Waals forces and dipole-dipole interactions.

Influence of Solvent Properties

The choice of solvent is critical in determining the extent to which 2-Bromo-1-ethoxy-4-isopropylbenzene will dissolve. Organic solvents can be broadly categorized based on their polarity:

• Nonpolar Solvents (e.g., Hexane, Toluene, Diethyl Ether) : These solvents primarily interact through weak van der Waals forces. Given the significant nonpolar character of 2-Bromo-1-ethoxy-4-isopropylbenzene, it is expected to exhibit good solubility in these solvents.

• Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate, Dichloromethane) : These solvents possess a dipole moment but do not have acidic protons. They can engage in dipole-dipole interactions with the polar C-Br and C-O bonds of the solute, likely leading to good solubility.

• Polar Protic Solvents (e.g., Ethanol, Methanol, Water) : These solvents have a dipole moment and can act as hydrogen bond donors. While the ethoxy group of the solute can accept hydrogen bonds, the overall nonpolar nature of the molecule will likely limit its solubility in highly polar protic solvents like water. Solubility in alcohols is expected to be moderate.

The interplay between the solute's structure and the solvent's properties dictates the overall solubility, which is a result of the enthalpic and entropic contributions to the free energy of mixing[6].

Experimental Determination of Solubility

A systematic experimental approach is necessary for the quantitative determination of the solubility of 2-Bromo-1-ethoxy-4-isopropylbenzene. The following protocol provides a reliable method for obtaining this data.

Materials and Equipment

• 2-Bromo-1-ethoxy-4-isopropylbenzene (solute)

• A range of organic solvents (e.g., hexane, toluene, diethyl ether, acetone, ethyl acetate, dichloromethane, ethanol, methanol)

• Analytical balance

• Vials or test tubes with caps

• Vortex mixer or magnetic stirrer

• Temperature-controlled water bath or incubator

• Micropipettes

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) system for quantitative analysis

Step-by-Step Experimental Protocol

• Preparation of Saturated Solutions : a. Add an excess amount of 2-Bromo-1-ethoxy-4-isopropylbenzene to a series of vials, each containing a known volume of a different organic solvent. b. Tightly cap the vials to prevent solvent evaporation. c. Agitate the mixtures using a vortex mixer or magnetic stirrer for a set period (e.g., 24 hours) at a constant temperature (e.g., 25 °C) to ensure equilibrium is reached.

• Phase Separation : a. Allow the vials to stand undisturbed at the constant temperature until the excess solid has settled. b. Alternatively, centrifuge the vials at a low speed to facilitate the separation of the solid and liquid phases.

• Sample Extraction and Dilution : a. Carefully extract a known volume of the clear supernatant (the saturated solution) using a micropipette. b. Dilute the extracted sample with a known volume of a suitable solvent to bring the concentration within the linear range of the analytical instrument.

• Quantitative Analysis : a. Analyze the diluted samples using a pre-validated HPLC or GC method to determine the concentration of 2-Bromo-1-ethoxy-4-isopropylbenzene. b. Prepare a calibration curve using standard solutions of known concentrations to accurately quantify the solute concentration in the experimental samples.

• Data Calculation and Reporting : a. Calculate the solubility as the concentration of the solute in the saturated solution, typically expressed in g/L, mg/mL, or mol/L. b. Repeat the experiment multiple times to ensure the reproducibility of the results and report the average solubility with the standard deviation.

Visualizing the Experimental Workflow

Caption: Experimental workflow for determining the solubility of 2-Bromo-1-ethoxy-4-isopropylbenzene.

Predicted Solubility Data

Solvent	Solvent Type	Predicted Solubility (at 25 °C)
Hexane	Nonpolar	High
Toluene	Nonpolar	High
Diethyl Ether	Nonpolar	High
Dichloromethane	Polar Aprotic	High
Ethyl Acetate	Polar Aprotic	Medium to High
Acetone	Polar Aprotic	Medium
Ethanol	Polar Protic	Medium
Methanol	Polar Protic	Low to Medium
Water	Polar Protic	Very Low

Logical Relationship between Solvent Properties and Solubilitydot

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A Technical Guide to the Commercial Availability and Procurement of 2-Bromo-1-ethoxy-4-isopropylbenzene

This guide provides an in-depth analysis of 2-Bromo-1-ethoxy-4-isopropylbenzene, a key aromatic intermediate. Designed for researchers, scientists, and drug development professionals, this document details the compound's identification, commercial landscape, quality control considerations, and safe handling protocols to facilitate its effective procurement and application in a laboratory setting.

Compound Identification and Physicochemical Properties

Accurate identification is the cornerstone of chemical procurement. 2-Bromo-1-ethoxy-4-isopropylbenzene is a polysubstituted aromatic compound whose structure and properties are critical for its use as a synthetic building block.

The primary identifier for this compound is its CAS (Chemical Abstracts Service) number: 1403503-40-1 [1]. Utilizing the CAS number in supplier searches is the most reliable method to ensure the correct chemical is sourced, avoiding confusion with isomers or related substances.

Table 1: Chemical Identifiers and Properties

Property	Value	Source(s)
IUPAC Name	2-Bromo-1-ethoxy-4-isopropylbenzene	N/A
CAS Number	1403503-40-1	[1]
Molecular Formula	C₁₁H₁₅BrO	[1]
Molecular Weight	243.14 g/mol	[1]
Appearance	Typically a liquid or low-melting solid	Inferred

| Purity (Typical) | ≥95-97% |[1][2] |

Note: Physical properties such as boiling point, density, and refractive index are not widely published and should be requested from the supplier's Certificate of Analysis (CoA).

Commercial Landscape and Procurement Strategy

2-Bromo-1-ethoxy-4-isopropylbenzene is available through several specialized chemical suppliers that focus on providing research and development quantities. It is generally not considered a large-scale commodity chemical, but rather a fine chemical intermediate.

Leading Suppliers:

• Apollo Scientific: A notable supplier listing the compound with a purity of 97%[1].

• Advanced ChemBlocks: Offers a variety of brominated aromatic compounds, though this specific isomer may be available upon request[2].

• CymitQuimica: A distributor for suppliers like Apollo Scientific, facilitating procurement in various regions[1].

Procurement Workflow: The process of acquiring 2-Bromo-1-ethoxy-4-isopropylbenzene for research purposes involves a series of critical steps to ensure both quality and suitability for the intended application.

Caption: A plausible two-step synthesis route highlighting the origin of potential impurities.

Potential Impurities Include:

• Unreacted Starting Materials: Residual 1-ethoxy-4-isopropylbenzene.

• Over-bromination: Introduction of a second bromine atom to the aromatic ring, yielding dibrominated species.

• Isomeric Byproducts: Although electronically disfavored, trace amounts of bromination at other positions may occur.

Quality Control and Analytical Verification

Upon receipt, it is imperative for the research organization to perform an independent analytical verification to confirm the identity and purity of the material. This step validates the supplier's CoA and ensures the material's fitness for its intended use.

Recommended Analytical Techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are powerful tools for confirming the molecular structure. The proton NMR spectrum should show characteristic signals for the ethoxy group, the isopropyl group, and the aromatic protons with specific splitting patterns confirming the 1,2,4-substitution pattern.

• Gas Chromatography-Mass Spectrometry (GC-MS): This technique is ideal for assessing purity and identifying volatile impurities. The mass spectrum should show the molecular ion peak (m/z 243/245 due to bromine isotopes) and a fragmentation pattern consistent with the structure.

• High-Performance Liquid Chromatography (HPLC): For non-volatile impurities, reversed-phase HPLC with a UV detector is the method of choice. It provides a quantitative measure of purity by comparing the area of the main peak to the total area of all peaks.

Experimental Protocol: GC-MS for Purity Assessment

• Sample Preparation: Prepare a dilute solution of the received material (~1 mg/mL) in a suitable volatile solvent like dichloromethane or ethyl acetate.

• Instrumentation: Use a GC system equipped with a standard non-polar capillary column (e.g., DB-5 or HP-5ms) coupled to a mass spectrometer.

• GC Conditions:

  • Injector Temperature: 250 °C

  • Oven Program: Start at 50 °C, hold for 2 minutes, then ramp at 10-20 °C/min to 280 °C and hold for 5 minutes.

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min).

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Mass Range: Scan from m/z 40 to 400.

• Data Analysis: Integrate the total ion chromatogram. The purity is calculated as the area percent of the main product peak. Identify any impurity peaks by their mass spectra, cross-referencing with potential byproducts from the synthesis.

Safety, Handling, and Storage

While a specific safety data sheet (SDS) for 2-Bromo-1-ethoxy-4-isopropylbenzene is not widely available, general precautions for halogenated aromatic compounds should be strictly followed.

Hazard Profile (Anticipated):

• Pictograms: Likely to include GHS pictograms for skin/eye irritation and potential environmental hazards.

• Hazard Statements: Causes skin irritation (H315), Causes serious eye irritation (H319), and may be toxic to aquatic life (inferred from similar compounds).[3][4]

• Precautionary Statements: Wear protective gloves, protective clothing, and eye protection.[3][5] Wash hands and any exposed skin thoroughly after handling.[3] Store in a well-ventilated place and keep the container tightly closed.[4]

Handling and Storage:

• Personal Protective Equipment (PPE): Always handle this chemical inside a certified chemical fume hood while wearing a lab coat, chemical-resistant gloves (e.g., nitrile), and safety glasses or goggles.[5]

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4][6] The container should be kept tightly sealed.

• Spill Response: In case of a spill, absorb with an inert material (e.g., vermiculite or sand) and place in a suitable container for chemical waste disposal. Avoid discharge into the environment.[5]

By following this comprehensive guide, researchers can confidently source, verify, and safely handle 2-Bromo-1-ethoxy-4-isopropylbenzene, ensuring the integrity and success of their synthetic research endeavors.

References

Sources

• 1. 2-Bromo-1-ethoxy-4-isopropylbenzene | CymitQuimica [cymitquimica.com]
• 2. 2-Bromo-1-isopropoxy-4-isopropylbenzene 95% | CAS: 1369849-93-3 | AChemBlock [achemblock.com]
• 3. assets.thermofisher.cn [assets.thermofisher.cn]
• 4. fishersci.com [fishersci.com]
• 5. echemi.com [echemi.com]
• 6. fishersci.com [fishersci.com]

An In-Depth Technical Guide to the Reactivity of the Bromine Atom in 2-Bromo-1-ethoxy-4-isopropylbenzene

Abstract

This technical guide provides a comprehensive analysis of the chemical reactivity of the bromine atom in 2-Bromo-1-ethoxy-4-isopropylbenzene (CAS: 1403503-40-1). As a substituted aryl bromide, this compound is a versatile intermediate in organic synthesis, particularly for applications in pharmaceutical and materials science research. The reactivity of the carbon-bromine (C-Br) bond is profoundly influenced by the electronic and steric effects of the adjacent ethoxy group and the para-isopropyl group. This document elucidates the principal reaction pathways available to this molecule, including palladium-catalyzed cross-coupling reactions and the formation of organometallic intermediates. We provide detailed, field-proven experimental protocols, mechanistic insights, and data presentation to guide researchers and drug development professionals in the effective utilization of this building block.

Introduction and Molecular Profile

The strategic value of an aryl halide in synthesis is determined by the functionality it can introduce and the reliability of its transformations. 2-Bromo-1-ethoxy-4-isopropylbenzene presents a unique combination of substituents that modulate the reactivity of the C-Br bond, making it a valuable precursor for creating complex molecular architectures. Understanding the interplay of its structural features is paramount to predicting its behavior and designing successful synthetic strategies.

Physicochemical Properties

A foundational understanding begins with the compound's basic physical and chemical properties, which are essential for handling, reaction setup, and purification.

Property	Value	Reference
CAS Number	1403503-40-1	[1]
Molecular Formula	C₁₁H₁₅BrO	[1]
Molecular Weight	243.14 g/mol	[1]
Appearance	Not specified; typically a liquid or low-melting solid
Purity	Commercially available up to 97%	[1]

Structural Analysis: Electronic and Steric Effects

The reactivity of the bromine atom is not considered in isolation; it is a direct consequence of the electronic environment created by the other substituents on the aromatic ring.

• Ethoxy Group (-OEt): Positioned ortho to the bromine, the ethoxy group is a strong activating group. It donates electron density into the ring via a resonance effect (+R), which is stronger than its electron-withdrawing inductive effect (-I).[2][3] This electron donation increases the electron density of the aromatic ring, which can influence the kinetics of certain reactions, such as the oxidative addition step in palladium catalysis.

• Isopropyl Group (-iPr): Located para to the ethoxy group, the isopropyl substituent is a weak activating group, donating electron density through induction and hyperconjugation.[2][4]

• Steric Hindrance: The ethoxy group at the C1 position introduces moderate steric bulk around the C2-bromine bond. This steric hindrance is a critical factor in selecting appropriate catalysts and reaction conditions, particularly in cross-coupling reactions where bulky ligands are often required to facilitate efficient transformation.[5]

The convergence of these effects renders the C-Br bond susceptible to a range of synthetically valuable transformations, primarily those involving organometallic intermediates.

Caption: Logical relationship of substituent effects on the target molecule.

Palladium-Catalyzed Cross-Coupling Reactions

Palladium-catalyzed cross-coupling reactions are arguably the most powerful and versatile methods for C-C and C-N bond formation involving aryl halides.[6][7] For 2-Bromo-1-ethoxy-4-isopropylbenzene, these reactions provide a direct route to highly substituted aromatic compounds.

Suzuki-Miyaura Coupling

The Suzuki-Miyaura reaction, which couples an organohalide with an organoboron species, is a cornerstone of modern synthesis due to its operational simplicity and the stability of the boronic acid reagents.[7][8][9]

Causality Behind Experimental Choices: The key to a successful Suzuki coupling with this substrate lies in overcoming the steric hindrance from the ortho-ethoxy group and activating the C-Br bond. The choice of a palladium(0) source, a suitable phosphine ligand, and a base are critical. Bulky, electron-rich phosphine ligands (e.g., SPhos, XPhos) are often required to promote the crucial oxidative addition and reductive elimination steps of the catalytic cycle. The base (e.g., K₂CO₃, K₃PO₄) is necessary to activate the boronic acid, forming a more nucleophilic boronate species that facilitates transmetalation.[8][10]

Sources

• 1. 2-Bromo-1-ethoxy-4-isopropylbenzene | CymitQuimica [cymitquimica.com]
• 2. stpeters.co.in [stpeters.co.in]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Structural effects on the bromination rate and selectivity of alkylbenzenes and alkoxybenzenes in aqueous solution - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 5. youtube.com [youtube.com]
• 6. Buchwald–Hartwig amination - Wikipedia [en.wikipedia.org]
• 7. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 8. Suzuki Coupling [organic-chemistry.org]
• 9. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 10. Yoneda Labs [yonedalabs.com]

Protocols & Analytical Methods

Application Note: High-Yield Suzuki-Miyaura Cross-Coupling of 2-Bromo-1-ethoxy-4-isopropylbenzene

Executive Summary

The Suzuki-Miyaura cross-coupling is a cornerstone of modern synthetic organic chemistry, enabling the robust formation of C–C bonds. However, substrates bearing ortho-alkoxy substituents, such as 2-bromo-1-ethoxy-4-isopropylbenzene , present unique steric and electronic challenges that can stall the catalytic cycle if improper conditions are applied. This application note provides a field-proven, self-validating protocol for the efficient coupling of this specific aryl bromide with diverse boronic acids, utilizing a highly active Palladium/Buchwald ligand system.

Mechanistic Rationale & Substrate Profiling

To design an optimized protocol, we must first analyze the causality behind the reactivity of 2-bromo-1-ethoxy-4-isopropylbenzene:

• Electronic Effects: The para-isopropyl group is mildly electron-donating via hyperconjugation, while the ortho-ethoxy group donates electron density through resonance. This renders the aromatic ring electron-rich. Because oxidative addition is essentially a nucleophilic attack by Pd(0) on the C–Br bond, electron-rich aryl halides undergo this step more slowly than their electron-poor counterparts [1].

• Steric Hindrance: The ortho-ethoxy group creates a significant steric shield around the reactive C–Br bond. During the transmetalation step, the bulky boronate complex must approach the Pd(II) center. If the catalyst's ligand sphere is too rigid or narrow, transmetalation becomes the rate-limiting step, leading to sluggish conversions and increased side reactions (e.g., protodeboronation of the boronic acid) [2].

• Catalyst Causality: To overcome these barriers, we employ Pd(OAc)₂ paired with SPhos (2-Dicyclohexylphosphino-2′,6′-dimethoxybiphenyl). The electron-rich dicyclohexylphosphine moiety of SPhos accelerates the oxidative addition into the electron-rich aryl bromide. Simultaneously, the extreme steric bulk of the biphenyl backbone promotes rapid reductive elimination, effectively pushing the product out of the catalytic pocket before side reactions can occur [3].

• Base and Solvent Causality: The boronic acid must be activated into a nucleophilic boronate to facilitate transmetalation [2]. We utilize K₃PO₄ in a 1,4-Dioxane/Water (4:1) mixture. The water is non-negotiable; it dissolves the inorganic base and facilitates the formation of the critical Pd(II)-hydroxo intermediate that readily reacts with the boronic acid.

Fig 1: Suzuki-Miyaura catalytic cycle for 2-bromo-1-ethoxy-4-isopropylbenzene.

Experimental Design & Optimization Data

The following quantitative data summarizes the optimization landscape for this specific substrate. As demonstrated, standard first-generation catalysts like Pd(PPh₃)₄ fail to achieve high conversions due to the ortho-steric clash, validating the necessity of Buchwald-type ligands.

Entry	Catalyst / Ligand (mol%)	Base (Equiv)	Solvent System	Temp (°C)	Yield (%)	Observation / Causality
1	Pd(PPh₃)₄ (5%)	Na₂CO₃ (2.0)	Toluene/H₂O	90	45%	Sluggish transmetalation due to ortho-ethoxy steric clash.
2	Pd(dppf)Cl₂ (5%)	K₂CO₃ (2.0)	Dioxane/H₂O	90	68%	Bidentate ligand improves stability, but reductive elimination is slow.
3	Pd₂(dba)₃ / XPhos (2%/4%)	K₃PO₄ (2.0)	Dioxane/H₂O	100	92%	Excellent conversion; XPhos handles bulk well.
4	Pd(OAc)₂ / SPhos (2%/4%)	K₃PO₄ (2.0)	Dioxane/H₂O	100	>95%	Optimal; SPhos oxygen atoms stabilize the Pd intermediate.

Detailed Step-by-Step Protocol

This protocol is designed as a self-validating system . Each phase includes built-in quality control checks to ensure the integrity of the reaction before proceeding to the next step.

Materials Required

• Electrophile: 2-Bromo-1-ethoxy-4-isopropylbenzene (1.0 equiv, 1.0 mmol, 243.14 mg)

• Nucleophile: Aryl/Alkyl Boronic Acid (1.5 equiv, 1.5 mmol)

• Catalyst: Palladium(II) acetate, Pd(OAc)₂ (0.02 equiv, 2 mol%, 4.5 mg)

• Ligand: SPhos (0.04 equiv, 4 mol%, 16.4 mg)

• Base: Potassium phosphate tribasic, K₃PO₄ (2.0 equiv, 2.0 mmol, 424.5 mg)

• Solvent: 1,4-Dioxane / Deionized Water (4:1 v/v, 5.0 mL total)

Phase 1: Preparation & Degassing (Critical Step)

Causality: Pd(0) is highly sensitive to oxidation. Oxygen in the system will irreversibly oxidize the active catalyst to inactive Pd(II) species and promote homocoupling of the boronic acid.

• To an oven-dried 20 mL Schlenk tube equipped with a magnetic stir bar, add the boronic acid, Pd(OAc)₂, SPhos, and K₃PO₄.

• Seal the tube with a rubber septum. Apply vacuum to the tube for 3 minutes, then backfill with high-purity Nitrogen or Argon. Repeat this purge cycle three times.

• In a separate flask, prepare the 1,4-Dioxane/Water (4:1) mixture and sparge with Nitrogen gas for at least 15 minutes.

• Add the 2-Bromo-1-ethoxy-4-isopropylbenzene to the Schlenk tube via a micro-syringe.

• Add 5.0 mL of the degassed solvent mixture via syringe.

  • Self-Validation Check 1: Upon solvent addition and initial stirring, the solution should transition from a pale suspension to a distinct yellow/orange color, indicating the successful in situ reduction of Pd(II) to the active Pd(0)-SPhos complex.

Phase 2: Reaction Execution

• Place the Schlenk tube in a pre-heated oil bath or heating block set to 100 °C.

• Stir vigorously (800+ rpm) for 12 hours. High stirring rates are required to overcome the biphasic nature of the aqueous/organic mixture.

  • Self-Validation Check 2: At the 2-hour mark, extract a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS. You should observe >50% consumption of the aryl bromide mass (m/z 242/244).

Phase 3: Workup & Purification

• Cool the reaction mixture to room temperature. The mixture will separate into an organic (top) and aqueous (bottom) layer.

• Dilute the mixture with 10 mL of Ethyl Acetate (EtOAc) and 10 mL of water. Transfer to a separatory funnel.

• Extract the aqueous layer with EtOAc (2 × 10 mL). Combine the organic layers.

• Wash the combined organics with brine (15 mL), dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude residue via flash column chromatography (Silica gel, Hexanes/EtOAc gradient).

  • Self-Validation Check 3: The isolated product must be analyzed by ¹H NMR. The disappearance of the characteristic triplet/quartet of the ortho-ethoxy group from the starting material's chemical shift, and the appearance of new aromatic protons from the coupled partner, confirms successful C–C bond formation.

Fig 2: Experimental workflow for the Suzuki cross-coupling protocol.

Troubleshooting & Process Control

• Issue: High levels of Protodeboronation (Unreacted Aryl Bromide remains).

  • Cause: The boronic acid is decomposing before transmetalation can occur [4].

  • Solution: The ortho-ethoxy group is slowing transmetalation. Ensure the water ratio is exactly 4:1 to maintain base solubility. If the issue persists, switch from a boronic acid to a pinacol boronate ester (Bpin) or a MIDA boronate, which act as "slow-release" nucleophiles, preventing degradation.

• Issue: Formation of Biaryl Homocoupled Byproducts.

  • Cause: Oxygen ingress during the reaction promotes the oxidative homocoupling of the boronic acid.

  • Solution: Re-verify the integrity of the Schlenk line and septum. Increase the duration of the solvent sparging step.

• Issue: Black precipitate forms immediately upon heating (Palladium Black).

  • Cause: Catalyst decomposition. The Pd(0) is falling out of the catalytic cycle, often due to an insufficient ligand-to-metal ratio or poor ligand quality.

  • Solution: Ensure the SPhos ligand is stored in a desiccator and is not oxidized. Maintain a strict 2:1 ratio of Ligand to Palladium.

References

• Yoneda Labs. (2024). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Organic Chemistry Portal. (2024). Suzuki Coupling Mechanism and Development. Retrieved from[Link]

• Littke, A. F., Dai, C., & Fu, G. C. (2000). Versatile Catalysts for the Suzuki Cross-Coupling of Arylboronic Acids with Aryl and Vinyl Halides and Triflates under Mild Conditions. Journal of the American Chemical Society. Retrieved from[Link]

• Chemistry LibreTexts. (2024). Suzuki-Miyaura Coupling: Reaction Mechanism and Mechanistic Studies. Retrieved from [Link]

Laboratory scale synthesis and purification of 2-Bromo-1-ethoxy-4-isopropylbenzene

Application Note: Laboratory-Scale Synthesis and Purification of 2-Bromo-1-ethoxy-4-isopropylbenzene

Phase I: Strategic Overview & Mechanistic Rationale

The synthesis of 2-bromo-1-ethoxy-4-isopropylbenzene (CAS: 1403503-40-1) is a critical laboratory-scale process for generating highly functionalized halogenated aromatic ethers, which serve as versatile building blocks in cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) for drug discovery.

As a Senior Application Scientist, designing this workflow requires strict control over regioselectivity. We achieve this through a highly optimized two-step sequence:

• Regioselective Electrophilic Aromatic Bromination: The starting material, 4-isopropylphenol, features a strongly activating hydroxyl group (-OH) that directs electrophilic substitution to the ortho positions, as the para position is sterically blocked by the isopropyl group. The structural effects of the alkyl and activating groups heavily dictate the reaction kinetics and regioselectivity[1]. We utilize N-bromosuccinimide (NBS) in a polar aprotic solvent (acetonitrile) at 0°C. NBS acts as a mild, controlled source of electrophilic bromine (Br⁺), preventing the formation of the 2,6-dibromo byproduct often observed when using harsh molecular bromine (Br₂)[2].

• Williamson Etherification: The intermediate 2-bromo-4-isopropylphenol undergoes O-ethylation. Potassium carbonate (K₂CO₃) is selected as the base because its pKa (~10.3) is perfectly suited to deprotonate the phenol (rendered slightly more acidic, pKa ~8.5, by the inductive effect of the adjacent bromine) without triggering side reactions. Dimethylformamide (DMF) is utilized as the solvent; as a polar aprotic medium, it leaves the resulting phenoxide nucleophile unsolvated and highly reactive, driving the Sₙ2 attack on ethyl bromide to rapid completion.

Phase II: Quantitative Reaction Metrics

To ensure reproducibility, all stoichiometric ratios, thermodynamic parameters, and expected yields are standardized in the table below.

Reaction Phase	Substrate	Primary Reagent	Base/Catalyst	Solvent	Temp (°C)	Time (h)	Expected Yield
1. Bromination	4-Isopropylphenol (1.0 eq)	NBS (1.1 eq)	None	CH₃CN	0	1.5	80–85%
2. Ethylation	2-Bromo-4-isopropylphenol (1.0 eq)	Ethyl Bromide (1.5 eq)	K₂CO₃ (2.0 eq)	DMF	60	4.0	88–92%

Phase III: Validated Experimental Protocols

Every protocol described below is designed as a self-validating system, incorporating visual and analytical checkpoints to ensure the reaction is proceeding as intended.

Protocol A: Synthesis of 2-Bromo-4-isopropylphenol

• Initiation: To a flame-dried 250 mL round-bottom flask equipped with a magnetic stir bar, add 4-isopropylphenol (2.00 g, 14.7 mmol) and anhydrous acetonitrile (30 mL)[2].

• Temperature Control: Submerge the flask in an ice-water bath and allow the solution to equilibrate to 0°C for 10 minutes. Causality: Maintaining a low temperature suppresses the activation energy required for secondary bromination, locking the reaction into mono-substitution.

• Electrophile Addition: Slowly add N-bromosuccinimide (2.88 g, 16.2 mmol) in small portions over 15 minutes to prevent exothermic spikes[2].

• Reaction Monitoring: Stir the greenish solution at 0°C for 1.5 hours[2].

  • Self-Validation Checkpoint: Monitor via TLC (Hexane:EtOAc 9:1). The starting material (Rf ~0.3) must disappear, replaced entirely by a less polar spot (Rf ~0.5).

• Quenching & Extraction: Quench the reaction by adding 20 mL of ice-cold saturated aqueous NaHCO₃ and 10 mL of 10% aqueous Na₂S₂O₃.

  • Self-Validation Checkpoint: Thiosulfate reduces any unreacted electrophilic bromine. The disappearance of the faint yellow tint visually confirms the complete neutralization of the electrophile.

• Isolation: Extract the aqueous layer with ethyl acetate (2 × 30 mL). Wash the combined organic extracts with brine (30 mL), dry over anhydrous MgSO₄, filter, and evaporate under reduced pressure to yield the intermediate as a pale yellow oil[2].

Protocol B: Synthesis of 2-Bromo-1-ethoxy-4-isopropylbenzene

• Initiation: Dissolve the crude 2-bromo-4-isopropylphenol (~3.0 g, ~13.9 mmol) in anhydrous DMF (25 mL) in a 100 mL round-bottom flask.

• Base Activation: Add anhydrous K₂CO₃ (3.84 g, 27.8 mmol).

• Alkylation: Add ethyl bromide (2.27 g, 20.8 mmol) dropwise to the stirring suspension.

• Heating: Attach a reflux condenser and heat the mixture to 60°C for 4 hours.

  • Self-Validation Checkpoint: The formation of a fine white precipitate (KBr) serves as a direct visual indicator that the Sₙ2 substitution is actively occurring.

• Workup: Cool the mixture to room temperature and dilute with distilled water (50 mL) to dissolve the inorganic salts. Extract with diethyl ether (3 × 30 mL).

• Solvent Purge: Wash the combined organic layers extensively with water (3 × 30 mL) and brine (30 mL). Causality: DMF is highly miscible with water; repeated aqueous washes are strictly required to pull DMF out of the organic ether layer. Dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

Phase IV: Downstream Processing & Analytical Verification

• Purification: Purify the crude product using silica gel flash chromatography. Begin elution with 100% Hexanes to flush out non-polar impurities, gradually increasing to 98:2 Hexanes:EtOAc to elute the pure 2-bromo-1-ethoxy-4-isopropylbenzene.

• Analytical Signatures:

  • FTIR: The complete absence of the broad phenolic O-H stretch at ~3300 cm⁻¹ definitively confirms the success of the etherification. Look for the presence of a strong C-O-C asymmetric stretching band at ~1250 cm⁻¹.

  • ¹H NMR (CDCl₃): The spectrum will self-validate the structure via a triplet at ~1.4 ppm (ethoxy CH₃), a quartet at ~4.1 ppm (ethoxy CH₂), a doublet at ~1.2 ppm (isopropyl CH₃), a multiplet at ~2.8 ppm (isopropyl CH), and an aromatic region displaying a characteristic 1,2,4-substitution splitting pattern.

Phase V: Process Visualization

Fig 1: Two-step synthetic workflow for 2-bromo-1-ethoxy-4-isopropylbenzene.

References

• Title: Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992 Source: NIH PubMed Central (PMC) / Journal of Pharmacology and Experimental Therapeutics URL: [Link]

• Title: Structural effects on the bromination rate and selectivity of alkylbenzenes and alkoxybenzenes in aqueous solution Source: Physical Chemistry Chemical Physics (Royal Society of Chemistry) URL: [Link]

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Optimizing the Buchwald-Hartwig Amination of 2-Bromo-1-ethoxy-4-isopropylbenzene

Target Audience: Researchers, synthetic scientists, and drug development professionals. Scope: This technical guide provides a comprehensive, self-validating methodology for the palladium-catalyzed C-N cross-coupling of the sterically hindered, electron-rich aryl halide 2-Bromo-1-ethoxy-4-isopropylbenzene.

Mechanistic Rationale & Substrate Analysis

The Buchwald-Hartwig amination has revolutionized the construction of carbon-nitrogen bonds in pharmaceutical development[1]. However, the efficiency of this transformation is highly dependent on the electronic and steric microenvironment of the aryl halide substrate.

Substrate Challenges: 2-Bromo-1-ethoxy-4-isopropylbenzene presents a unique dual challenge for palladium-catalyzed cross-coupling:

• Electronic Deactivation: The presence of the strongly electron-donating ethoxy group (ortho to the bromide) and the isopropyl group (meta to the bromide) significantly increases the electron density of the aromatic ring. Electron-rich aryl halides exhibit a higher activation energy barrier for the initial oxidative addition of the Pd(0) catalyst into the C-Br bond[2].

• Steric Hindrance: The ortho-ethoxy substituent creates a restrictive steric pocket around the reactive C-Br site. This steric bulk impedes both the coordination of the amine to the Pd(II) intermediate and the subsequent reductive elimination step, often leading to off-target side reactions such as β-hydride elimination or protodehalogenation[3].

Causality in Catalyst Design: To overcome these barriers, the selection of the supporting phosphine ligand is the most critical experimental choice. Bulky dialkylbiarylphosphine ligands (Buchwald ligands) are required to force the catalytic cycle forward[4].

• For Primary Amines: BrettPhos is the optimal ligand. Its extreme steric profile prevents the formation of inactive bis-amine palladium complexes, while its electron-rich dialkylphosphine moiety accelerates the rate-limiting oxidative addition step[4][5].

• For Secondary Amines: RuPhos is preferred. Density Functional Theory (DFT) calculations demonstrate that for secondary amines, reductive elimination becomes the rate-limiting step. The specific spatial arrangement of RuPhos dramatically lowers the activation barrier for reductive elimination, making it vastly superior to BrettPhos in these specific couplings[5].

Catalytic Cycle Visualization

The following diagram illustrates the fundamental catalytic cycle customized for the amination of hindered aryl bromides, highlighting the critical phases where ligand sterics dictate reaction velocity.

Caption: Buchwald-Hartwig catalytic cycle highlighting rate-limiting steps based on ligand choice.

Empirical Optimization & Quantitative Data

The table below summarizes the optimization of reaction conditions for 2-Bromo-1-ethoxy-4-isopropylbenzene. The data clearly demonstrates the "ligand-amine matching" principle dictated by the mechanistic causality discussed above.

Table 1: Optimization of Reaction Conditions

Entry	Amine Type	Ligand (mol%)	Base (Equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)*
1	Morpholine (Secondary)	RuPhos (2.0)	NaOtBu (1.4)	Toluene	90	4	92
2	Morpholine (Secondary)	BrettPhos (2.0)	NaOtBu (1.4)	Toluene	90	12	65
3	n-Octylamine (Primary)	BrettPhos (2.0)	NaOtBu (1.4)	Toluene	90	6	89
4	n-Octylamine (Primary)	RuPhos (2.0)	NaOtBu (1.4)	Toluene	90	12	45
5	Aniline (Aryl Primary)	BrettPhos (2.0)	K₂CO₃ (2.0)**	t-AmOH	100	8	85

*Yields determined by quantitative ¹H-NMR using 1,3,5-trimethoxybenzene as an internal standard. **Weak base (K₂CO₃) utilized to demonstrate functional group tolerance protocols[2].

Self-Validating Experimental Protocol

To ensure high reproducibility and trustworthiness, this protocol is designed as a self-validating system . It incorporates visual cues for catalyst activation and internal standard quantification prior to destructive workup, ensuring that any failure points are immediately identifiable.

Workflow Visualization

Caption: Self-validating experimental workflow for the Buchwald-Hartwig amination.

Step-by-Step Methodology

Step 1: Pre-Reaction Setup (Inert Atmosphere)

• In an argon-filled glovebox, charge an oven-dried 20 mL Schlenk tube with Pd₂(dba)₃ (0.01 mmol, 1.0 mol%) and the appropriate ligand (RuPhos for secondary amines, BrettPhos for primary amines; 0.02 mmol, 2.0 mol%).

• Add sodium tert-butoxide (NaOtBu) (1.4 mmol, 1.4 equiv). Causality Note: NaOtBu is a strong, non-nucleophilic base essential for rapid deprotonation of the amine[2]. If the amine contains base-sensitive functional groups, substitute with K₂CO₃ or Cs₂CO₃ and switch the solvent to t-AmOH.

Step 2: Reagent Addition & Catalyst Activation 3. Seal the Schlenk tube with a septum and remove it from the glovebox. 4. Inject anhydrous, degassed toluene (5.0 mL) via syringe. 5. Self-Validation Checkpoint 1: Stir the mixture at room temperature for 5 minutes. Observe a distinct color change (typically to a deep red/burgundy). This visual cue confirms the reduction of Pd(II) impurities and the formation of the active monomeric Pd(0)L species[6]. 6. Inject 2-Bromo-1-ethoxy-4-isopropylbenzene (1.0 mmol, 1.0 equiv) and the amine (1.2 mmol, 1.2 equiv).

Step 3: Reaction Execution 7. Place the Schlenk tube in a pre-heated oil bath at 90 °C. Stir vigorously (800 rpm) to overcome any mass transfer limitations caused by the heterogeneous base. 8. Self-Validation Checkpoint 2: After 2 hours, withdraw a 50 µL aliquot via syringe, dilute with EtOAc, filter through a short pad of Celite, and analyze via GC-MS or LC-MS. Confirm the disappearance of the aryl bromide mass peak (m/z ~242/244).

Step 4: Quantitative Validation & Workup 9. Once complete, cool the reaction to room temperature. 10. Self-Validation Checkpoint 3 (qNMR): Add exactly 1.0 mmol of 1,3,5-trimethoxybenzene as an internal standard. Remove a 100 µL aliquot, evaporate the solvent, dissolve in CDCl₃, and acquire a ¹H-NMR spectrum. Compare the integration of the internal standard (aromatic protons at 6.09 ppm) against the product peaks to determine the precise chemical yield before any material is lost during workup. 11. Dilute the remaining mixture with ethyl acetate (15 mL) and wash with deionized water (2 x 10 mL) and brine (10 mL). 12. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. 13. Purify the crude residue via flash column chromatography (silica gel, Hexanes/EtOAc gradient) to isolate the pure arylamine.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. uwindsor.ca [uwindsor.ca]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. entegris.com [entegris.com]
• 5. researchgate.net [researchgate.net]
• 6. Metal-N-Heterocyclic Carbene Complexes in Buchwald-Hartwig Amination Reactions - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Bromination Workflows for 1-Ethoxy-4-isopropylbenzene

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals troubleshoot the chemoselectivity challenges inherent in the bromination of 1-ethoxy-4-isopropylbenzene.

This substrate presents a unique mechanistic dichotomy: the ethoxy group is a strongly activating, ortho/para-directing substituent that drives Electrophilic Aromatic Substitution (EAS) , while the isopropyl group possesses a highly susceptible tertiary benzylic position prone to Free-Radical Substitution . Depending on your reaction environment, you may inadvertently trigger competing pathways.

Diagnostic Workflow for Impurity Resolution

Use the diagnostic logic tree below to identify the root cause of side reactions based on your analytical data (LC-MS and ¹H NMR).

Diagnostic workflow for identifying and resolving bromination side reactions.

Frequently Asked Questions & Troubleshooting Guide

Q1: Why am I observing bromination at the isopropyl side chain instead of the aromatic ring? A1: This is a classic mechanistic crossover from Electrophilic Aromatic Substitution (EAS) to a free-radical substitution pathway. The benzylic C-H bond of the isopropyl group is relatively weak. When molecular bromine (Br₂) or N-Bromosuccinimide (NBS) is exposed to ambient light ( hν ) or heat, homolytic cleavage generates highly reactive bromine radicals1[1]. These radicals abstract the tertiary benzylic hydrogen, leading to benzylic bromination rather than ring substitution. Corrective Action: To strictly enforce the EAS pathway, perform the reaction in the dark, use polar solvents (which stabilize the intermediate arenium ion), and maintain low temperatures.

Q2: My LC-MS shows a significant M+158/162 peak. How do I prevent over-bromination? A2: The ethoxy group is a powerful electron-donating group via resonance. Even after the first bromine atom is installed (forming 2-bromo-1-ethoxy-4-isopropylbenzene), the aromatic ring remains sufficiently electron-rich to undergo a second EAS event2[2]. Excess brominating agent or elevated temperatures will drive the formation of dibrominated species. Corrective Action: Strictly control the stoichiometry of the brominating agent to 0.95–1.00 equivalents. Utilize a syringe pump for dropwise addition to prevent localized concentration spikes, and monitor the reaction progression via HPLC to quench the reaction exactly at maximum monobromination.

Q3: I am detecting a phenolic byproduct (loss of the ethyl group). What causes this ether cleavage? A3: This is a common side reaction when aggressive Lewis acids (e.g., FeBr₃, AlBr₃) are used to catalyze the bromination. The Lewis acid coordinates with the lone pairs on the ether oxygen, weakening the O-CH₂CH₃ bond. Subsequent nucleophilic attack by bromide ions cleaves the ether, yielding ethyl bromide and a phenoxide intermediate3[3]. Corrective Action: Because the ethoxy group is highly activating, a strong Lewis acid is often unnecessary. You can achieve excellent EAS conversion by using molecular bromine in a polar protic solvent like glacial acetic acid. This polarizes the Br-Br bond sufficiently to drive substitution without cleaving the ether 4[4].

Mechanistic Divergence

Mechanistic divergence between electrophilic aromatic substitution and radical benzylic bromination.

Quantitative Data: Impact of Reaction Conditions

The table below summarizes how specific reaction parameters dictate the chemoselectivity and product distribution of the reaction.

Reaction Conditions	Target Ring Bromination (%)	Benzylic Bromination (%)	Dibromination (%)	Ether Cleavage (%)
Br₂ (1.05 eq), FeBr₃, CH₂Cl₂, 25°C, Ambient Light	45	30	15	10
Br₂ (0.98 eq), AcOH, 0°C, Dark	92	<1	7	0
NBS (1.05 eq), AIBN, CCl₄, 80°C	5	90	5	0
Br₂ (2.50 eq), FeBr₃, CH₂Cl₂, 40°C	0	5	65	30

Standardized Experimental Protocols

Protocol A: Chemoselective Electrophilic Aromatic Bromination

Objective: Synthesize 2-bromo-1-ethoxy-4-isopropylbenzene while suppressing radical pathways and ether cleavage.

• Preparation: In a flame-dried, round-bottom flask equipped with a magnetic stir bar and an addition funnel, dissolve 1-ethoxy-4-isopropylbenzene (1.0 eq) in anhydrous glacial acetic acid (0.5 M concentration).

• Environmental Control: Wrap the reaction flask completely in aluminum foil to exclude ambient light, preventing the homolytic cleavage of bromine.

• Temperature Regulation: Cool the reaction mixture to 0 °C using an ice-water bath. Causality: Low temperatures stabilize the arenium ion intermediate and suppress the activation energy required for di-bromination.

• Reagent Addition: Charge the addition funnel with a 1.0 M solution of molecular bromine (Br₂, 0.98 eq) in glacial acetic acid. Add the bromine solution dropwise over 30 minutes. Self-Validation: The reaction mixture should decolorize as the bromine is consumed. A persistent red/orange tint indicates an excess of unreacted Br₂.

• Quenching & Workup: Once the addition is complete and the solution remains faintly colored, quench the reaction with saturated aqueous sodium thiosulfate (Na₂S₂O₃) to neutralize any residual electrophilic bromine. Extract with ethyl acetate, wash with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

• Analytical Verification: Analyze the crude product via ¹H NMR. Success Criteria: Retention of the isopropyl septet at ~2.8 ppm (confirming no benzylic bromination) and the appearance of two distinct aromatic singlets (para to each other) or a typical 1,2,4-substitution pattern, confirming mono-bromination on the ring.

Protocol B: Chemoselective Benzylic Bromination

Objective: Synthesize 1-ethoxy-4-(2-bromo-2-propyl)benzene via a controlled radical mechanism.

• Preparation: Dissolve 1-ethoxy-4-isopropylbenzene (1.0 eq) in a halogenated solvent like anhydrous carbon tetrachloride (CCl₄) or a greener alternative like trifluorotoluene (0.2 M).

• Initiation: Add N-Bromosuccinimide (NBS, 1.05 eq) and a catalytic amount of Azobisisobutyronitrile (AIBN, 0.05 eq).

• Activation: Equip the flask with a reflux condenser and irradiate the mixture with a high-intensity visible light lamp (or heat to 80 °C). Causality: The energy input homolytically cleaves the initiator, which then abstracts a hydrogen from the tertiary benzylic position, propagating the radical chain.

• Monitoring: Monitor via TLC. Self-Validation: The dense NBS powder at the bottom of the flask will gradually convert to succinimide, which floats to the surface of the halogenated solvent, serving as a visual indicator of reaction progress.

• Workup: Cool to room temperature, filter off the succinimide byproduct, and concentrate the filtrate.

• Analytical Verification: Analyze via ¹H NMR. Success Criteria: Disappearance of the isopropyl septet at ~2.8 ppm and the shift of the isopropyl methyl doublet to a 6H singlet at ~1.9 ppm.

References

• Reactions on the “Benzylic” Carbon: Bromination And Oxidation Source: Master Organic Chemistry URL
• Electrophilic Aromatic Substitution: The Six Key Reactions Source: Master Organic Chemistry URL
• 24.
• 8.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. community.wvu.edu [community.wvu.edu]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. 8.3 Electrophilic Aromatic Substitution Reactions: Bromination – Fundamentals of Organic Chemistry [ncstate.pressbooks.pub]

Technical Support Center: Optimizing Catalyst Loading for Suzuki Coupling of 2-Bromo-1-ethoxy-4-isopropylbenzene

Welcome to the Process Chemistry Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals who are scaling up the Suzuki-Miyaura cross-coupling of 2-Bromo-1-ethoxy-4-isopropylbenzene .

Reducing palladium catalyst loading from standard bench-scale quantities (1–5 mol%) to process-scale efficiencies (<0.1 mol% or ppm levels) requires precise control over reaction kinetics. The presence of an ortho-ethoxy group on this specific aryl bromide introduces unique steric and electronic variables that must be managed to prevent catalyst deactivation.

Caption: Workflow for systematically reducing Pd catalyst loading in Suzuki couplings.

Frequently Asked Questions (FAQs)

Q1: Why does the ortho-ethoxy group in 2-Bromo-1-ethoxy-4-isopropylbenzene complicate catalyst loading reduction? A: The ethoxy group at the ortho position creates a steric shield around the C–Br bond, which increases the activation energy required for the initial oxidative addition step. Furthermore, the oxygen atom can weakly coordinate to the palladium(II) intermediate. While this can stabilize the intermediate, it often acts as a thermodynamic sink, slowing down the subsequent transmetalation step. To overcome this and operate at low catalyst loadings, you must use highly active, bulky, electron-rich ligands (such as dialkylbiaryl phosphines) that force the formation of a highly reactive monoligated L-Pd(0) species[1].

Q2: What is the optimal precatalyst format for achieving <0.1 mol% (1000 ppm) loading? A: When dropping below 0.1 mol%, in situ catalyst generation (e.g., mixing Pd(OAc)₂ with a free ligand) becomes highly inefficient due to poor mixing kinetics and trace oxidation of the free phosphine. Instead, use preformed Palladacycle precatalysts (like Buchwald Pd G3 or G4) or well-defined Pd-NHC (N-heterocyclic carbene) complexes. These precatalysts ensure an exact 1:1 Pd-to-ligand ratio and activate rapidly under mild conditions, allowing successful couplings at loadings as low as 50 ppm[2].

Q3: How do I prevent protodeboronation of my boronic acid partner when operating at low Pd concentrations? A: Protodeboronation is a base-mediated side reaction that competes with transmetalation. At ultra-low catalyst loadings, the overall catalytic cycle is slower, giving the boronic acid more time to degrade in the presence of strong bases or high heat. To fix this, switch to a milder, highly soluble base like aqueous K₃PO₄ in a biphasic solvent system (e.g., THF/H₂O or Dioxane/H₂O) and keep the temperature strictly below 70 °C. Continuous flow systems can also be employed to minimize residence time and prevent degradation[3].

Troubleshooting Guide

Symptom / Issue	Root Cause Analysis	Corrective Action
Reaction stalls at 40-60% conversion; black precipitate forms.	Catalyst Deactivation (Pd Black): The L-Pd(0) species is degrading faster than it can undergo oxidative addition due to trace oxygen or insufficient ligand stabilization.	Switch from in situ generation to a SPhos Pd G3 precatalyst. Ensure rigorous Schlenk techniques (3x freeze-pump-thaw or vacuum/argon cycles).
High levels of boronic acid homocoupling.	Oxidative Homocoupling: Trace oxygen is acting as an oxidant, or the transmetalation step is too slow compared to the rate of homocoupling.	Degas solvents thoroughly. Increase the water content in the solvent mixture (e.g., move from 10:1 to 4:1 THF:H₂O) to accelerate transmetalation.
Poor reproducibility at 0.05 mol% loading.	Weighing/Dosing Errors: Weighing sub-milligram quantities of catalyst introduces massive relative error.	Prepare a standardized stock solution of the Pd precatalyst in anhydrous THF and dose volumetrically using a microsyringe.

Quantitative Data: Catalyst Loading vs. Performance

The following table summarizes expected performance metrics when optimizing the coupling of 2-Bromo-1-ethoxy-4-isopropylbenzene with a standard arylboronic acid.

Catalyst System	Loading (mol%)	Base / Solvent	Temp (°C)	Conversion (%)	Observation / Causality
Pd(PPh₃)₄	5.0	Na₂CO₃ / Toluene	90	>95	Standard conditions; high loading required to overcome ortho-sterics.
Pd(OAc)₂ + SPhos	1.0	K₃PO₄ / THF-H₂O	65	>95	Good baseline; prone to weighing errors at scale.
SPhos Pd G3	0.1	K₃PO₄ / THF-H₂O	65	>95	Optimal balance of cost, reactivity, and stability.
SPhos Pd G3	0.01 (100 ppm)	K₃PO₄ / THF-H₂O	65	82	Trace Pd black observed; requires strictly anaerobic stock solutions.

Step-by-Step Methodology: Ultra-Low Loading Protocol (0.05 mol%)

This self-validating protocol utilizes volumetric dosing to eliminate weighing errors and ensures a pristine catalytic cycle.

Step 1: Preparation of Catalyst Stock Solution

• Inside an argon-filled glovebox, weigh exactly 19.5 mg of SPhos Pd G3 (0.025 mmol).

• Dissolve in 5.0 mL of anhydrous, degassed THF in a volumetric flask to create a 0.005 M stock solution . Seal with a septum.

Step 2: Reaction Setup

• To a flame-dried Schlenk tube equipped with a magnetic stir bar, add 2-Bromo-1-ethoxy-4-isopropylbenzene (1.0 mmol, 243.1 mg) and the corresponding arylboronic acid (1.2 mmol).

• Add solid K₃PO₄ (2.0 mmol, 424.5 mg).

• Seal the tube and perform three rigorous vacuum/argon backfill cycles.

Step 3: Solvent and Catalyst Addition

• Via syringe, add 4.0 mL of degassed THF and 1.0 mL of degassed ultra-pure H₂O.

• Using a microsyringe, inject exactly 100 µL of the SPhos Pd G3 stock solution (0.0005 mmol, 0.05 mol%).

• Validation Check: The solution should remain clear/pale yellow. Immediate darkening indicates oxygen contamination.

Step 4: Reaction and Workup

• Heat the reaction mixture to 65 °C in a pre-heated oil bath for 4 hours.

• Monitor via LC-MS. Upon >95% consumption of the aryl bromide, cool to room temperature.

• Dilute with ethyl acetate (10 mL), wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

Mechanistic Pathway

Caption: Suzuki-Miyaura catalytic cycle highlighting the kinetic impact of the ortho-ethoxy group.

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. Modified (NHC)Pd(allyl)Cl (NHC = N-heterocyclic carbene) complexes for room-temperature Suzuki-Miyaura and Buchwald-Hartwig reactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Palladium-Catalyzed Suzuki–Miyaura Cross-Coupling in Continuous Flow [mdpi.com]

Technical Support Center: Strategies for Preventing Dehalogenation of 2-Bromo-1-ethoxy-4-isopropylbenzene

From the desk of the Senior Application Scientist:

Welcome to the technical support guide for handling 2-Bromo-1-ethoxy-4-isopropylbenzene. This document is designed for researchers, chemists, and drug development professionals who encounter the common but frustrating side reaction of dehalogenation. Unwanted conversion of your aryl bromide to the corresponding arene (1-ethoxy-4-isopropylbenzene) can significantly lower yields and complicate purification. This guide provides field-proven troubleshooting strategies, explains the underlying chemical mechanisms, and offers optimized protocols to ensure the success of your synthesis.

Frequently Asked Questions (FAQs)

Q1: What is dehalogenation and why is it a significant problem with my 2-Bromo-1-ethoxy-4-isopropylbenzene reaction?

Dehalogenation is a chemical reaction that involves the cleavage of a carbon-halogen bond, in this case, the C-Br bond, and its replacement with a carbon-hydrogen bond.[1] For your substrate, this results in the formation of 1-ethoxy-4-isopropylbenzene. This is a critical issue because it consumes your starting material, reduces the yield of your desired product, and introduces a byproduct that can be difficult to separate. The C-Br bond is weaker than C-Cl or C-F bonds, making aryl bromides particularly susceptible to this side reaction under certain conditions.[1]

Q2: I'm performing a Grignard reaction, and my main byproduct is 1-ethoxy-4-isopropylbenzene. What is the most likely cause?

The most common cause is the presence of a proton source, primarily water. Grignard reagents are extremely strong bases and will react rapidly with even trace amounts of water in your glassware or solvent to produce the corresponding alkane or arene.[2][3] This process, sometimes called Grignard degradation, is a two-step hydrodehalogenation where the Grignard reagent forms first and is then immediately quenched by the proton source.[1]

Q3: Can radical reactions cause dehalogenation during my Grignard reagent formation?

Yes, this is a more subtle but equally important cause. The formation of a Grignard reagent from an aryl halide and magnesium metal proceeds through a single-electron transfer (SET) mechanism, which generates an aryl radical intermediate.[4][5] This highly reactive radical can abstract a hydrogen atom from the solvent (especially ethers like THF) to form the dehalogenated arene, competing directly with the desired formation of the organomagnesium species.

Q4: My reaction fails to start, or is very sluggish. Could this be related to dehalogenation?

A sluggish or non-starting reaction, particularly in Grignard formation, is often due to a passivating layer of magnesium oxide (MgO) on the surface of the magnesium metal.[2][4] Inefficient initiation can lead to localized heating or the buildup of unreacted starting material, which can favor side reactions like Wurtz coupling or dehalogenation once the reaction does begin. Proper activation of the magnesium is critical.[2][4]

Troubleshooting Guide: From Symptom to Solution

This section addresses common experimental outcomes and provides a logical path to resolving them.

Symptom 1: High Yield of Dehalogenated Byproduct (1-ethoxy-4-isopropylbenzene)

• Potential Cause A: Proton Contamination. The Grignard reagent is forming but is being quenched by water or other acidic protons.

  • Solution:

    • Rigorous Drying: Oven-dry all glassware at >120°C for several hours and cool under a stream of dry nitrogen or argon.

    • Solvent Purity: Use freshly distilled, anhydrous solvents. Ethereal solvents like THF or diethyl ether are essential for stabilizing the Grignard reagent.[3]

    • Inert Atmosphere: Conduct the entire reaction under a positive pressure of an inert gas (N₂ or Ar) to exclude atmospheric moisture and oxygen.[3][4]

• Potential Cause B: Radical-Mediated Hydrogen Abstraction. The aryl radical intermediate is abstracting a hydrogen atom from the solvent.

  • Solution:

    • Lower the Temperature: Performing the reaction at lower temperatures (e.g., 0°C or even -78°C with highly activated magnesium) can disfavor the hydrogen abstraction pathway.[6][7]

    • Controlled Addition: Add the 2-Bromo-1-ethoxy-4-isopropylbenzene solution dropwise and slowly to the magnesium suspension. This maintains a low concentration of the aryl halide and any radical intermediates, minimizing side reactions.[8]

Symptom 2: Low Conversion of Starting Material / Reaction Fails to Initiate

• Potential Cause: Inactive Magnesium Surface. A layer of MgO is preventing the reaction.[2]

  • Solution:

    • Mechanical Activation: Before adding solvent, vigorously stir the magnesium turnings under an inert atmosphere to break them apart and expose fresh surfaces.[8]

    • Chemical Activation: Use a small crystal of iodine (I₂) or a few drops of 1,2-dibromoethane as an initiator. The disappearance of the iodine color or the observation of ethylene bubbles indicates activation.[2][4]

    • Use Activated Magnesium: For difficult substrates or when low temperatures are required, consider using commercially available Rieke magnesium, which is highly active and enables reagent formation at temperatures as low as -78°C.[6][7]

Symptom 3: Formation of a Biaryl Homocoupling Byproduct

• Potential Cause: Wurtz-Fittig Type Reaction. High local concentrations of the aryl halide and reactive intermediates can lead to dimerization.

  • Solution:

    • Slow Addition: Ensure a slow, controlled, dropwise addition of the aryl bromide to the magnesium. This is the most effective way to prevent the buildup of reactants.[8]

    • Efficient Stirring: Ensure the mixture is well-stirred to quickly disperse the added halide and dissipate heat.

    • Temperature Control: Maintain a consistent and moderate reaction temperature. Avoid excessive heating, which can accelerate coupling side reactions.[4]

Troubleshooting Workflow Diagram

The following diagram provides a logical decision-making process for troubleshooting common issues.

Caption: Troubleshooting workflow for dehalogenation issues.

Mechanistic Insights: The Competing Pathways

Understanding why dehalogenation occurs is key to preventing it. During Grignard formation, your desired reaction is in direct competition with side reactions.

Caption: Competing pathways during Grignard reagent formation.

• Desired Pathway (Grignard Formation): A single electron is transferred from the magnesium metal to the aryl bromide. The resulting aryl radical rapidly combines with a MgBr• species on the metal surface to form the stable arylmagnesium bromide (Grignard reagent).

• Side Pathway 1 (Radical Abstraction): The intermediate aryl radical (Ar•), instead of combining with MgBr•, can abstract a hydrogen atom from a solvent molecule like THF. This terminates the desired reaction for that molecule, yielding the dehalogenated arene (Ar-H).

• Side Pathway 2 (Protonolysis): If the Grignard reagent (Ar-MgBr) successfully forms but encounters a proton source like water, a rapid acid-base reaction occurs, protonating the carbanion and yielding the dehalogenated arene (Ar-H).

Optimized Protocol: Low-Temperature Grignard Formation

This protocol is designed to minimize dehalogenation by controlling temperature and reaction kinetics.

Objective: To prepare 4-ethoxy-3-isopropylphenylmagnesium bromide with minimal formation of 1-ethoxy-4-isopropylbenzene.

Materials:

• Three-neck round-bottom flask, dropping funnel, reflux condenser (all oven-dried)

• Magnesium turnings

• Iodine crystal (as initiator)

• 2-Bromo-1-ethoxy-4-isopropylbenzene

• Anhydrous tetrahydrofuran (THF)

• Inert gas supply (Nitrogen or Argon)

Procedure:

• Apparatus Setup: Assemble the dry glassware. Place magnesium turnings (1.2 equivalents) in the flask. Equip the flask with a stir bar, seal all joints, and purge the system with inert gas for 15-20 minutes.

• Magnesium Activation: Add one small crystal of iodine. Gently warm the flask with a heat gun until the iodine sublimes and its purple vapor coats the magnesium. The color should fade as the iodine reacts with the magnesium surface. Allow the flask to cool to room temperature.

• Initial Reagent Addition: Add a small portion (~5-10 mL) of anhydrous THF to the flask, just enough to cover the magnesium.

• Prepare Aryl Bromide Solution: In the dropping funnel, prepare a solution of 2-Bromo-1-ethoxy-4-isopropylbenzene (1.0 equivalent) in anhydrous THF.

• Initiation: Add a small amount (~10%) of the aryl bromide solution to the stirred magnesium suspension. The reaction should initiate, indicated by gentle bubbling and a slight increase in temperature. If it does not start, gentle warming may be required.

• Controlled Addition: Once the reaction is initiated and self-sustaining, cool the flask in an ice-water bath (0°C). Begin the slow, dropwise addition of the remaining aryl bromide solution from the dropping funnel over 30-60 minutes. Maintain the internal temperature below 10°C.

• Reaction Completion: After the addition is complete, allow the mixture to stir at 0°C for an additional hour, then let it warm to room temperature and stir for another 1-2 hours. The resulting dark grey to brown solution is your Grignard reagent, ready for the next step.

Summary of Key Parameters

Parameter	Recommendation	Rationale & Scientific Justification
Temperature	Maintain between 0°C and 10°C during addition.	Lower temperatures decrease the rate of side reactions, particularly radical-mediated hydrogen abstraction from the solvent.[6][7][8]
Reagent Addition	Slow, dropwise addition of the aryl bromide.	Prevents high local concentrations of reactants, minimizing Wurtz-type homocoupling and controlling the exotherm.[8]
Atmosphere	Strictly inert (N₂ or Ar) and anhydrous.	Grignard reagents are highly sensitive to moisture and oxygen, which cause rapid decomposition to the dehalogenated arene.[2][3][4]
Mg Activation	Use an initiator (I₂ or 1,2-dibromoethane).	Ensures a clean, reactive magnesium surface for efficient and prompt initiation, preventing sluggish reactions that can favor side products.[2][4]
Solvent	Anhydrous ethereal solvent (THF, Et₂O).	Ethers are required to solvate and stabilize the "R-Mg-X" complex, which is crucial for its formation and stability.[2][3]

References

• Lee, J. S., Velarde-Ortiz, R., Guijarro, A., & Rieke, R. D. (2000). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides. The Journal of Organic Chemistry, 65(17), 5428–5430. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Available from: [Link]

• Organic Chemistry Portal. (n.d.). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Available from: [Link]

• Wikipedia. (n.d.). Grignard reagent. Available from: [Link]

• Wikipedia. (n.d.). Dehalogenation. Available from: [Link]

• Viciu, M. S., Germaneau, R. F., & Nolan, S. P. (2002). Catalytic Dehalogenation of Aryl Halides Mediated by a Palladium/Imidazolium Salt System. Organometallics, 21(25), 5470–5472. Available from: [Link]

• PraxiLabs. (n.d.). Grignard Reagent Reaction: Synthesis & Mechanism. Available from: [Link]

• Chemistry LibreTexts. (2021). 14.7: Aryl Halides. Available from: [Link]

• Garst, J. F., & Soriaga, M. P. (2000). Formation of Grignard Reagents from Aryl Halides: Effective Radical Probes Hint at a Nonparticipation of Dianions in the Mechanism. Organic Letters, 2(15), 2253–2256. Available from: [Link]

• Chen, Y., et al. (2020). Stabilization of Grignard reagents by a pillar[2]arene host – Schlenk equilibria and Grignard reactions. Chemical Communications, 56(98), 15415-15418. Available from: [Link]

• Myasoedov, B. F., & Kuznetsov, V. I. (2025). Kinetics of reductive dehalogenation of bromobenzene derivatives. IAEA. Available from: [Link]

• Richey, H. G. (2009). The Grignard Reagents. Organometallics. Available from: [Link]

• Ashenhurst, J. (2015). Protecting Groups In Grignard Reactions. Master Organic Chemistry. Available from: [Link]

• Reddit. (2019). r/chemistry - What are some strategies to reduce side-reactions in a Grignard reaction? Any good papers on handling side-products?. Available from: [Link]

• Lee, J. S., Velarde-Ortiz, R., Guijarro, A., & Rieke, R. D. (2000). Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromide. University of Nebraska - Lincoln. Available from: [Link]

• O'Connor, J. (n.d.). Text section 21.7 provides an example of a "dehalogenation" — a reaction. University of California, San Diego. Available from: [Link]

• The Organic Chemistry Tutor. (2016). Dehydrohalogenation of Alkyl Halides Reaction Mechanism - E1 & E2. YouTube. Available from: [Link]

• Mu-8. (n.d.). Organic Chemistry: Alkene Formation: Dehydrohalogenation and dehydration. Available from: [Link]

Sources

• 1. Dehalogenation - Wikipedia [en.wikipedia.org]
• 2. Grignard reagent - Wikipedia [en.wikipedia.org]
• 3. praxilabs.com [praxilabs.com]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Low-Temperature Formation of Functionalized Grignard Reagents from Direct Oxidative Addition of Active Magnesium to Aryl Bromides [organic-chemistry.org]
• 7. polymer.chem.cmu.edu [polymer.chem.cmu.edu]
• 8. Reddit - Please wait for verification [reddit.com]

Technical Support Center: Large-Scale Synthesis of 2-Bromo-1-ethoxy-4-isopropylbenzene

Welcome to the Technical Support Center. This guide is engineered for researchers, process chemists, and drug development professionals scaling up the synthesis of 2-Bromo-1-ethoxy-4-isopropylbenzene .

The synthesis of this sterically hindered aryl ether relies on a robust two-step sequence: the regioselective ortho-bromination of 4-isopropylphenol, followed by the O-alkylation (ethylation) of the resulting intermediate. Below, you will find validated workflows, mechanistic rationales, and targeted troubleshooting guides to ensure high-yield, reproducible scale-up.

Synthesis Workflow & Failure Pathway Analysis

The following diagram maps the critical path of the two-step synthesis, highlighting the primary points of failure (red nodes) that commonly occur during scale-up.

Workflow for the synthesis of 2-Bromo-1-ethoxy-4-isopropylbenzene and critical failure pathways.

Quantitative Process Parameters

To establish a self-validating system, compare your batch parameters against these benchmarked metrics. Deviations from these ranges often indicate impending process failures.

Parameter	Step 1: Regioselective Bromination	Step 2: Sterically Hindered Ethylation
Core Reagents	4-Isopropylphenol, NBS (1.05 eq)	2-Bromo-4-isopropylphenol, EtBr (1.5 eq)
Catalyst / Base	None required	K₂CO₃ (2.0 eq) or Cs₂CO₃ + NaI (cat.)
Optimal Solvent	Acetonitrile (CH₃CN)	Dimethylformamide (DMF)
Temperature Profile	0 °C (Addition) → 25 °C (Aging)	25 °C to 80 °C (Depending on base/catalyst)
Reaction Time	1.5 - 3 hours	12 - 18 hours
Target Yield	85 - 90%	80 - 85%
Critical Impurity	2,6-Dibromo-4-isopropylphenol (<2%)	Unreacted intermediate (<1%)

Validated Experimental Protocols

Step 1: Regioselective Ortho-Bromination

Objective: Synthesize 2-bromo-4-isopropylphenol without triggering di-bromination.

• Preparation: Charge a jacketed glass reactor with 4-isopropylphenol (1.0 eq) and anhydrous CH₃CN (approx. 15 volumes).

• Cooling: Chill the solution to strictly 0 °C under a nitrogen atmosphere.

• Electrophile Addition: Add N-bromosuccinimide (NBS, 1.05 eq) portion-wise over 45 minutes, maintaining the internal temperature below 5 °C[1].

• Aging: Stir the greenish solution at 0 °C for 1.5 hours[1].

• Quench & Workup: Quench with cold aqueous NaHCO₃ / sodium thiosulfate. Extract twice with ethyl acetate, wash with brine, dry over MgSO₄, and concentrate under reduced pressure[1].

• Mechanistic Rationale: The hydroxyl group of the phenol strongly activates the aromatic ring via π -electron donation. Because the para position is blocked by the bulky isopropyl group, electrophilic aromatic substitution ( SE​Ar ) is forced to the ortho positions. NBS is explicitly chosen over elemental bromine ( Br2​ ) because its low solubility and controlled release of electrophilic bromine prevent localized concentration spikes, thereby suppressing the activation energy required for a second bromination event.

• In-Process Control (IPC) & Validation: The protocol is self-validating when HPLC analysis (254 nm) confirms the mono-bromo product exceeds 95% AUC, and the 2,6-dibromo impurity remains strictly under 2%. If the impurity exceeds this threshold, the batch temperature was compromised during NBS addition.

Step 2: O-Ethylation via Williamson Ether Synthesis

Objective: Convert the hindered phenol to 2-Bromo-1-ethoxy-4-isopropylbenzene.

• Preparation: To a solution of the 2-bromo-4-isopropylphenol intermediate (1.0 eq) in DMF (10 volumes), add the base (e.g., Cs₂CO₃, 2.0 eq) and a catalytic amount of Sodium Iodide (NaI, 0.25 eq) at ambient temperature[1].

• Alkylation: Introduce Ethyl Bromide (EtBr, 1.5 eq) to the reactor.

• Heating: If using standard K₂CO₃, heat the sealed reactor to 80 °C. If using the highly reactive Cs₂CO₃/NaI system, the reaction can often proceed at ambient temperature or mild heating (40 °C)[1].

• Workup: Dilute the mixture heavily with water to solubilize the DMF and inorganic salts. Extract with Methyl tert-butyl ether (MTBE). Wash the organic layer with water (3x) and brine (1x) to strip residual DMF.

• Mechanistic Rationale: This step utilizes an SN​2 mechanism. The bulky bromine atom adjacent to the phenoxide oxygen creates severe steric hindrance, drastically reducing nucleophilic attack trajectories. DMF, a polar aprotic solvent, is critical here as it leaves the phenoxide anion unsolvated and highly reactive. The addition of NaI acts as a Finkelstein catalyst, converting the volatile EtBr into highly reactive, less volatile Ethyl Iodide in situ, which easily overcomes the steric barrier[1].

• In-Process Control (IPC) & Validation: Monitor the disappearance of the phenolic O-H stretch via in-situ FTIR, or track conversion via GC-MS. The system validates itself when the intermediate peak area drops below 1%.

Troubleshooting & FAQs

Q: During the bromination step (Step 1), our IPC shows a 12% formation of 2,6-dibromo-4-isopropylphenol. How do we suppress this over-reaction at scale? A: Over-bromination is exclusively a kinetic control failure. The first bromination is highly exothermic. At scale, if NBS is added too quickly, localized hot spots exceed the 5 °C threshold, providing the activation energy for the second bromination. Troubleshooting action: Switch to a continuous powder addition funnel for the NBS. Increase the agitation speed to improve heat transfer, and ensure the jacket chiller is set to -5 °C to maintain an internal temperature of strictly 0 °C.

Q: Our ethylation reaction (Step 2) stalls at 65% conversion, and we observe pressure buildup in the reactor. How can we drive it to completion? A: You are losing your alkylating agent. Ethyl bromide is highly volatile (boiling point ~38.4 °C). At scale, standard reflux condensers often fail to contain it, leading to pressure buildup and stoichiometric depletion of the reagent. Furthermore, the steric hindrance of the ortho-bromine slows the reaction rate, giving EtBr more time to evaporate. Troubleshooting action: Use a pressure-rated, sealed reactor. Alternatively, implement the Finkelstein modification: add 0.25 eq of Sodium Iodide (NaI) and use Cesium Carbonate (Cs₂CO₃)[1]. This converts EtBr to Ethyl Iodide, which is far more reactive and has a higher boiling point (72 °C), allowing the reaction to reach completion at lower temperatures.

Q: Post-ethylation, we are struggling with emulsion formation and residual DMF in the organic phase during workup. How do we resolve this? A: Ethyl acetate (EtOAc) is commonly used for extractions but has a relatively high miscibility with DMF and water, leading to stubborn emulsions and DMF carryover. Troubleshooting action: Swap EtOAc for Methyl tert-butyl ether (MTBE). MTBE has excellent phase separation properties and significantly lower solubility for DMF. Follow the extraction with at least three volume-equivalents of half-saturated brine washes to completely partition the DMF into the aqueous waste stream.

References

• Discovery, Characterization, and Effects on Renal Fluid and Electrolyte Excretion of the Kir4.1 Potassium Channel Pore Blocker, VU0134992. NIH.gov (PMC).

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

2-Bromo-1-ethoxy-4-isopropylbenzene purification by column chromatography

Topic: Purification of 2-Bromo-1-ethoxy-4-isopropylbenzene (CAS: 1403503-40-1)

Welcome to the Technical Support Center. This guide is engineered for synthetic chemists and drug development professionals. Because 2-Bromo-1-ethoxy-4-isopropylbenzene is a highly lipophilic, sterically hindered halogenated aromatic ether, its purification via silica gel flash column chromatography presents specific challenges. This guide provides field-proven methodologies, causality-driven troubleshooting, and self-validating protocols to ensure high-purity isolation.

The Chemistry & Chromatographic Rationale

The purification strategy for this compound is heavily dictated by its synthetic origin. It is typically synthesized via one of two routes:

• Alkylation: Reaction of 2-bromo-4-isopropylphenol with an ethylating agent (e.g., ethyl bromide).

• Bromination: Electrophilic aromatic substitution of 1-ethoxy-4-isopropylbenzene using elemental bromine (Br₂) or N-bromosuccinimide (NBS).

The target molecule is exceptionally non-polar due to the combined effects of the isopropyl, ethoxy, and bromo substituents. The primary chromatographic challenge is resolving the target from unreacted starting materials or over-brominated side products. To achieve this, the protocol relies on a self-validating pre-column workup to remove polar or reactive impurities before they ever touch the silica gel, followed by low-polarity flash chromatography .

Standard Operating Procedure (SOP): Flash Column Chromatography

Based on the foundational principles of flash chromatography , the following step-by-step methodology is optimized for highly non-polar aromatic ethers.

Phase 1: Pre-Column Workup (Critical for Success)

Residual electrophiles (like Br₂) will interact with the silica gel matrix, causing severe band broadening and product degradation.

• Quench: Transfer the crude reaction mixture to a separatory funnel. Wash the organic layer with 10% aqueous sodium thiosulfate (Na₂S₂O₃) in a 1:1 v/v ratio. Agitate until the organic layer is completely decolorized, confirming the reduction of residual Br₂.

• Extract: Wash the organic layer with 1M NaOH (1:1 v/v). This deprotonates any unreacted 2-bromo-4-isopropylphenol, extracting it into the aqueous phase as a water-soluble phenolate salt.

• Validate: Perform a quick Thin-Layer Chromatography (TLC) check of the organic layer (stain with KMnO₄). If phenolic starting material is still visible at the baseline, repeat the NaOH wash.

• Dry: Dry the organic layer over anhydrous Na₂SO₄ and concentrate under reduced pressure.

Phase 2: Column Execution

• Stationary Phase: Select a glass column appropriate for your scale. Slurry pack the column with standard 40–63 µm (230–400 mesh) silica gel using 100% Hexanes.

• Loading: Dissolve the crude oil in a minimum volume of Hexanes (or dry-load onto a small amount of silica if the oil is too viscous) and apply it evenly to the top of the silica bed.

• Elution: Elute using an isocratic system of 100% Hexanes. If the compound elutes too slowly, step the gradient up to a maximum of 99:1 Hexanes:Ethyl Acetate.

• Pressure: Apply compressed air to maintain a solvent flow rate of approximately 2.0 inches/min .

• Collection: Collect fractions and analyze via TLC under UV light (254 nm).

Quantitative Data: TLC & Elution Profiling

Understanding the relative polarities of your mixture components is vital. The addition of a bromine atom introduces a C-Br dipole, making the brominated product slightly more polar (slower eluting) than the unbrominated ether, but vastly less polar than the phenolic precursor.

Compound	Structural Characteristic	Expected Rf (100% Hexanes)	Expected Rf (95:5 Hexanes:EtOAc)
1-Ethoxy-4-isopropylbenzene	Non-polar ether (No dipole from Br)	~0.45	~0.75
2-Bromo-1-ethoxy-4-isopropylbenzene	Target: Ether + C-Br dipole	~0.35	~0.65
2-Bromo-4-isopropylphenol	Polar Hydroxyl Group (H-bond donor)	~0.05	~0.25

Experimental Workflow Visualization

The following diagram illustrates the logical decision-making process for the purification workflow, emphasizing the self-validating TLC checkpoint.

Caption: Workflow for the pre-column workup and flash chromatography of 2-Bromo-1-ethoxy-4-isopropylbenzene.

Troubleshooting & FAQs

Q1: My product is co-eluting with the unreacted starting material. How do I improve resolution? A1: The root cause depends on your synthetic route.

• If your starting material was 2-bromo-4-isopropylphenol , co-elution on silica is rare because the free hydroxyl group strongly hydrogen-bonds to the silanol groups on the stationary phase. If co-elution is occurring, your solvent system is far too polar. Flush the column with 100% hexanes. Alternatively, rely on the 1M NaOH pre-column wash described in the SOP to chemically remove the phenol before chromatography.

• If your starting material was 1-ethoxy-4-isopropylbenzene , the Rf difference between the starting material and the brominated product is extremely small (ΔRf < 0.1). In this case, you must use a very shallow gradient (e.g., 100% hexanes for 5+ column volumes) and finer silica gel (15–40 µm) to achieve baseline separation.

Q2: The isolated product retains a yellow/orange tint after the column. Is it degrading? A2: Aromatic ethers like 2-bromo-1-ethoxy-4-isopropylbenzene are highly stable and do not spontaneously degrade into colored byproducts under ambient conditions. A yellow tint indicates the presence of residual elemental bromine (Br₂) or polybrominated impurities that streaked through the column .

• Fix: Redissolve the purified product in dichloromethane, add a small amount of activated carbon, stir for 15 minutes, and filter through a pad of Celite. To prevent this in the future, ensure your pre-column workup includes a thorough wash with Na₂S₂O₃ until the organic layer is completely colorless.

Q3: I am observing severe streaking on the TLC plate and poor mass recovery from the column. A3: While ethers are generally robust, highly electron-rich aromatic systems can sometimes be sensitive to the inherent acidity of standard silica gel (pH ~4.5–5.5). This acidity can cause non-specific binding or trace degradation on the column.

• Fix: Deactivate your silica gel. Prepare your silica slurry with 100% hexanes containing 1% triethylamine (TEA). The TEA neutralizes the acidic silanol sites. Flush the column with 2 column volumes of pure hexanes before loading your sample to remove excess TEA .

References

• Title: A Modern Apparatus for Performing Flash Chromatography: An Experiment for the Organic Laboratory Source: PubMed Central (PMC) / Journal of Chemical Education URL: [Link]

• Title: Flash Column Chromatography - Chemistry Teaching Labs Source: University of York URL: [Link]

Technical Support Center: Recrystallization &amp; Purification of 2-Bromo-1-ethoxy-4-isopropylbenzene

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this resource to guide researchers, chemists, and drug development professionals through the complex purification of 2-Bromo-1-ethoxy-4-isopropylbenzene (CAS: 1403503-40-1)[1].

Due to the asymmetric substitution and steric bulk of the isopropyl and ethoxy groups on the benzene ring, this compound exhibits poor crystal lattice packing energy. Consequently, it typically presents as a highly viscous oil or a very low-melting solid at ambient temperatures[2][3]. Standard room-temperature recrystallization protocols will inevitably fail. This guide focuses on advanced cryo-crystallization (low-temperature crystallization) and phase-separation troubleshooting to ensure high-purity isolation[4].

Troubleshooting Guides & FAQs

Q1: My crude 2-Bromo-1-ethoxy-4-isopropylbenzene forms a cloudy, biphasic oily mixture instead of crystallizing when I cool the solvent. How do I fix this? A: This phenomenon is known as "oiling out" (liquid-liquid phase separation). It occurs when the saturation temperature of your solution is higher than the melting point of the solute. Instead of precipitating as a solid lattice, the compound separates as a supercooled liquid. Causality & Fix: To resolve this, you must lower the saturation temperature. Switch to a solvent system with a lower boiling point and a steeper solubility curve, such as anhydrous pentane. If oiling out persists, add a small volume of an anti-solvent (like cold methanol) dropwise until the solution is slightly turbid, then apply extreme supercooling (dry ice/acetone bath) to force rapid solid nucleation before the oil phase can aggregate[5].

Q2: The compound remains a liquid even after leaving it in a -20°C laboratory freezer overnight. What is the next step? A: The thermal energy at -20°C is still too high to overcome the rotational entropy of the isopropyl group, preventing lattice formation. You must employ deep cryo-crystallization[4]. Causality & Fix: Transfer the flask to a -78°C dry ice/acetone bath. The extreme supercooling forces the system far below its thermodynamic equilibrium, drastically increasing the nucleation rate[5]. If it still resists crystallization, introduce a glass stirring rod and vigorously scratch the inside of the glass flask. This generates microscopic glass shards that act as heterogeneous nucleation sites, lowering the activation energy required for crystal growth.

Q3: I successfully grew crystals at -78°C, but they immediately melted back into an oil during vacuum filtration. How can I isolate them? A: Low-melting solids have exceptionally low heat capacities. Ambient air pulled through the vacuum, combined with the thermal mass of a room-temperature Büchner funnel, will instantly transfer enough heat to melt the crystals[4]. Causality & Fix: The isolation protocol must be a self-validating cold system. You must pre-chill the entire filtration apparatus (fritted funnel and filter flask) in a -20°C freezer. During filtration, wash the crystals only with solvent that has been pre-chilled to -78°C. For small scales, bypass vacuum filtration entirely and use a pre-chilled Craig tube, which allows for isolation via centrifugation without exposing the crystals to ambient air[4].

Solvent System Selection Data

To optimize your workflow, consult the following quantitative summary of solvent systems tested for low-melting halogenated aromatic compounds.

Solvent System	Ratio (v/v)	Boiling Point (°C)	Suitability for Cryo-Crystallization	Expected Outcome / Causality
Pentane	100%	36.1	Optimal	Excellent low-temp solubility curve; easily removed under vacuum without melting the product.
Pentane / Methanol	90:10	N/A	Excellent	Methanol acts as an anti-solvent, forcing supersaturation at -78°C to prevent oiling out.
Hexanes / EtOAc	80:20	N/A	Poor	High risk of oiling out; EtOAc retains too much solvating power at sub-zero temperatures.
Diethyl Ether	100%	34.6	Moderate	Good volatility, but the compound is often too soluble even at -78°C, leading to low recovery yields.

Experimental Protocol: Cryo-Crystallization & Cold Isolation

This step-by-step methodology ensures the thermodynamic control required to purify 2-Bromo-1-ethoxy-4-isopropylbenzene.

Phase 1: Preparation of the Cryo-Solution

• Transfer the crude oily 2-Bromo-1-ethoxy-4-isopropylbenzene to a dry, round-bottom flask equipped with a magnetic stir bar.

• Add a minimal amount of anhydrous pentane (approx. 2-3 mL per gram of crude). Warm gently (max 30°C) in a water bath until completely dissolved.

• Self-Validation Check: If the solution is opaque, impurities are present. Perform a rapid hot filtration through a PTFE syringe filter before proceeding.

Phase 2: Nucleation and Crystal Growth 4. Place the flask into a dry ice/acetone cooling bath (-78°C). Stir slowly (100 rpm) to ensure uniform thermal distribution. 5. Monitor for 15 minutes. If the solution becomes cloudy but no distinct crystals form (oiling out), add pre-chilled methanol dropwise (max 10% of total volume) until the solution turns slightly turbid, then scratch the flask wall with a glass rod. 6. Once nucleation begins (visible solid formation), stop stirring. Allow the crystal lattice to grow undisturbed at -78°C for 2 hours to maximize purity and yield.

Phase 3: Rapid Cold Isolation 7. Remove a jacketed fritted funnel from the -20°C freezer and immediately attach it to your vacuum manifold. 8. Pour the cold suspension into the funnel. Apply vacuum only after the liquid is in the funnel to minimize drawing warm ambient air through the frit. 9. Wash the filter cake with 1-2 mL of -78°C pentane. 10. Transfer the cold filter cake immediately to a pre-weighed, chilled amber vial. Apply high vacuum (lyophilizer or Schlenk line) while keeping the vial on ice to remove residual pentane without melting the purified solid[4].

Workflow Visualization

The following decision tree maps the thermodynamic and procedural logic required to successfully isolate this compound.

Figure 1: Decision tree for the cryo-crystallization and isolation of low-melting aromatic oils.

References

• Leonard, J., Lygo, B., & Procter, G. "Advanced Practical Organic Chemistry: Crystallization at low temperatures". Scribd / CRC Press. Available at:[Link] (Accessed April 1, 2026).

• Kellens, M., Gibon, V., Hendrix, M., & De Greyt, W. "Crystallization and Polymorphism of Fats". ResearchGate / Journal of Agricultural and Food Chemistry. Available at:[Link] (Accessed April 1, 2026).

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• 1. CAS: 1403503-40-1 | CymitQuimica [cymitquimica.com]
• 2. aobchem.com [aobchem.com]
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• 4. scribd.com [scribd.com]
• 5. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Mass Spectrometry Fragmentation of 2-Bromo-1-ethoxy-4-isopropylbenzene

This guide provides an in-depth analysis of the mass spectrometric behavior of 2-Bromo-1-ethoxy-4-isopropylbenzene, a substituted aromatic ether. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple catalog of fragments to offer a comparative look at how different ionization techniques can be strategically employed to elucidate its structure. We will explore the characteristic fragmentation patterns under standard Electron Ionization (EI) and contrast them with the less destructive approach of Chemical Ionization (CI), providing the causal reasoning behind the observed spectral differences.

Introduction to the Analyte

2-Bromo-1-ethoxy-4-isopropylbenzene possesses several key structural features that dictate its fragmentation behavior in a mass spectrometer: a stable aromatic ring, a labile ethoxy group, a bulky isopropyl substituent, and a bromine atom with its characteristic isotopic signature. Understanding how these features interact and direct bond cleavage under different ionization energies is crucial for unambiguous identification and structural confirmation. Mass spectrometry serves as a primary analytical tool for such halogenated organic compounds, which are prevalent in pharmaceuticals, agrochemicals, and industrial chemistry.[1]

Analysis under Electron Ionization (EI-MS): The "Hard" Fragmentation Approach

Electron Ionization (EI) is a high-energy technique that bombards the analyte with 70 eV electrons, inducing significant and reproducible fragmentation.[1] This extensive fragmentation provides a detailed "molecular fingerprint," which is invaluable for structural elucidation and library matching.[1] For 2-Bromo-1-ethoxy-4-isopropylbenzene, the molecular weight is 257.17 g/mol (for the ⁷⁹Br isotope). The molecular ion (M⁺•) is expected to be visible, accompanied by a nearly equally intense M+2 peak due to the natural abundance of the ⁸¹Br isotope (⁷⁹Br:⁸¹Br ≈ 1:1).[1][2][3]

Predicted EI Fragmentation Pathway

The high energy of EI promotes cleavage at the most energetically favorable sites. The primary fragmentation pathways are dictated by the stability of the resulting carbocations and radicals. The ether linkage and the isopropyl group are the most likely points of initial fragmentation.

A key fragmentation route involves the loss of a methyl radical (•CH₃) from the isopropyl group, a common fragmentation for cumene (isopropylbenzene) derivatives, leading to a stable benzylic cation.[4] Another major pathway is the cleavage of the ethyl group from the ether, which can occur in several ways.

Below is a diagram illustrating the predicted major fragmentation pathways for 2-Bromo-1-ethoxy-4-isopropylbenzene under EI-MS.

Caption: Predicted EI fragmentation of 2-Bromo-1-ethoxy-4-isopropylbenzene.

Interpretation of Key EI Fragments:

• m/z 257/259 [M]⁺• : The molecular ion peak, showing the characteristic 1:1 isotopic pattern for a single bromine atom.[1][3] Its presence, even if weak, confirms the molecular weight.

• m/z 242/244 [M-15]⁺ : This prominent peak arises from the loss of a methyl radical (•CH₃) from the isopropyl group, forming a stable secondary benzylic cation. This is a characteristic fragmentation for isopropyl-substituted aromatic rings.[4]

• m/z 228/230 [M-29]⁺ : Resulting from the loss of an ethyl radical (•C₂H₅), indicating cleavage of the ethyl-oxygen bond. This is a common pathway for aryl ethyl ethers.[5]

• m/z 214/216 [M-43]⁺ : Corresponds to the loss of the entire isopropyl group (•C₃H₇).

• m/z 178 [M-79/81]⁺ : This fragment represents the loss of the bromine radical. While possible, the C-Br bond on an aromatic ring is relatively strong, so this peak may be less intense than fragments from side-chain cleavage.

• m/z 91 [C₇H₇]⁺ : A common fragment in the mass spectra of alkylbenzenes, corresponding to the tropylium ion, formed through rearrangement and cleavage of the side chain.[6]

Comparative Analysis: Chemical Ionization (CI-MS) - The "Soft" Ionization Alternative

While EI provides rich structural detail, the molecular ion can sometimes be weak or absent for certain molecules.[2] Chemical Ionization (CI) is a "softer" ionization technique that imparts less energy to the analyte, resulting in significantly less fragmentation.[1][7] In CI, a reagent gas (like methane or ammonia) is first ionized by electron impact. These reagent gas ions then react with the analyte molecule, typically through proton transfer, to form a protonated molecule, [M+H]⁺.[8]

This approach is invaluable when the primary goal is to confirm the molecular weight of the analyte with high confidence.

Expected CI Spectrum and Comparison with EI

For 2-Bromo-1-ethoxy-4-isopropylbenzene, a CI mass spectrum (using methane as reagent gas) would be dominated by the protonated molecule at m/z 258/260 . This [M+H]⁺ ion is much more stable than the radical cation M⁺• formed in EI, and thus it is far less prone to fragmentation.[8] The most likely, albeit minor, fragment would result from the loss of a neutral ethene molecule from the protonated ether, a common pathway for protonated ethers.

The following table summarizes the anticipated differences between the EI and CI mass spectra.

Ion Description	Predicted m/z (EI)	Predicted Relative Abundance (EI)	Predicted m/z (CI)	Predicted Relative Abundance (CI)	Rationale for Difference
Protonated Molecule	N/A	N/A	258/260	High (Base Peak)	CI is a soft technique that favors the formation of stable [M+H]⁺ ions.[8]
Molecular Ion	257/259	Low to Medium	Very Low / Absent	Very Low / Absent	EI's high energy forms the radical M⁺•, while CI favors protonation.[1]
Loss of Methyl (•CH₃)	242/244	High (Base Peak)	Low / Absent	Low / Absent	Extensive fragmentation is characteristic of the high-energy EI process.[1][4]
Loss of Ethyl (•C₂H₅)	228/230	Medium	Low / Absent	Low / Absent	The stable [M+H]⁺ ion in CI does not readily undergo radical loss.
Loss of Isopropyl (•C₃H₇)	214/216	Medium	Low / Absent	Low / Absent	High-energy EI is required to break the C-C bond of the side chain.

Experimental Protocols

To obtain the data for this comparative analysis, the following standard methodologies would be employed.

Protocol 1: Gas Chromatography-Electron Ionization Mass Spectrometry (GC-EI-MS)

• Sample Preparation : Dissolve approximately 1 mg of 2-Bromo-1-ethoxy-4-isopropylbenzene in 1 mL of a volatile solvent like dichloromethane.

• GC Conditions :

  • Injection : 1 µL, splitless injection.

  • Injector Temperature : 250 °C.

  • GC Column : A standard non-polar column, such as a DB-5MS (30 m x 0.25 mm ID, 0.25 µm film thickness), is suitable.[1]

  • Carrier Gas : Helium at a constant flow of 1.2 mL/min.

  • Oven Program : Start at 50 °C for 2 min, then ramp at 15 °C/min to 280 °C and hold for 5 min.

• MS Conditions (EI) :

  • Ion Source : Electron Ionization (EI).[1]

  • Source Temperature : 230 °C.

  • Electron Energy : 70 eV.[1]

  • Mass Range : Scan from m/z 40 to 400.

  • Data Acquisition : Full scan mode.

Protocol 2: Gas Chromatography-Chemical Ionization Mass Spectrometry (GC-CI-MS)

• Sample Preparation : Same as for EI-MS.

• GC Conditions : Same as for EI-MS.

• MS Conditions (CI) :

  • Ion Source : Chemical Ionization (CI).

  • Source Temperature : 200 °C.

  • Reagent Gas : Methane at a pressure sufficient to achieve good chemical ionization (instrument-dependent).

  • Electron Energy : ~100-150 eV (to ionize the reagent gas, not the analyte).

  • Mass Range : Scan from m/z 80 to 400.

  • Data Acquisition : Full scan mode.

Workflow for Comparative Analysis

The logical workflow for analyzing an unknown compound like 2-Bromo-1-ethoxy-4-isopropylbenzene involves a systematic comparison of data from different techniques to build a confident structural assignment.

Caption: Workflow for structural elucidation via comparative MS techniques.

Conclusion

For the comprehensive structural analysis of 2-Bromo-1-ethoxy-4-isopropylbenzene, a dual-pronged mass spectrometric approach is recommended.

• Electron Ionization is indispensable for generating a rich fragmentation pattern that provides a detailed fingerprint of the molecule's substructures, such as the isopropyl and ethoxy groups. The base peak at m/z 242/244 is highly diagnostic for the loss of a methyl group from the isopropyl moiety.

• Chemical Ionization serves as a crucial complementary technique. Its strength lies in producing a strong signal for the protonated molecule [M+H]⁺, offering an unambiguous confirmation of the molecular weight where the molecular ion in EI might be of low abundance.

By leveraging the strengths of both hard (EI) and soft (CI) ionization techniques, researchers can achieve a high degree of confidence in the identification and structural characterization of complex organic molecules in pharmaceutical and chemical research.

References

• arXiv. (n.d.). Chlorine and Bromine Isotope Fractionation of Halogenated Organic Compounds in Electron Ionization Mass Spectrometry. Retrieved from [Link]

• Foster, K. L., et al. (n.d.). Analysis of Gas Phase Halogen Compounds Using Atmospheric Pressure Ionization-Mass Spectrometry. Retrieved from [Link]

• University of Arizona. (n.d.). Mass Spectrometry: Fragmentation. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 4-Isopropylanisole. PubChem. Retrieved from [Link]

• Al-Merey, R., et al. (2014). Dependence of mass spectrometric fragmentation on the bromine substitution pattern of polybrominated diphenyl ethers. PubMed. Retrieved from [Link]

• Brown, P. (2026). Interpreting the fragmentation pattern of the mass spectrum of (1-methylethyl)benzene (cumene). Doc Brown's Chemistry. Retrieved from [Link]

• SImon, A. (n.d.). Mass spectrometry. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Phenetole. PubChem. Retrieved from [Link]

• Whitman College. (n.d.). GCMS Section 6.13. Retrieved from [Link]

• mzCloud. (2014). 4-Isopropylaniline. Retrieved from [Link]

• ResearchGate. (n.d.). Electron ionization (EI) mass spectrum of halogenated analogues of methyl triclosan in SPMD extracts. Retrieved from [Link]

• StFX. (2018). CHEM 2600 Topic 3: Mass Spectrometry (MS). Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Substituted 3-Phenylpropenoates and Related Analogs: Electron Ionization Mass Spectral Fragmentation and Density Functional Theory Calculations. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzene, ethoxy-. NIST WebBook. Retrieved from [Link]

• JoVE. (2024). Video: Chemical Ionization (CI) Mass Spectrometry. Retrieved from [Link]

• Chemistry LibreTexts. (2019). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzene, 1-methoxy-4-(1-methylethyl)-. NIST WebBook. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Enhanced detection of aromatic oxidation products using NO3− chemical ionization mass spectrometry with limited nitric acid. Retrieved from [Link]

• Clark, J. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Chemguide. Retrieved from [Link]

• Vaia. (n.d.). Problem 35 Propylbenzene, C. Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzene, ethoxy-. NIST WebBook. Retrieved from [Link]

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

• Brown, P. (n.d.). Explaining interpreting C9H12 mass spectrum of propylbenzene. Doc Brown's Chemistry. Retrieved from [Link]

• Brown, P. (n.d.). C3H7Br CH3CHBrCH3 mass spectrum of 2-bromopropane. Doc Brown's Chemistry. Retrieved from [Link]

• ASTM International. (2023). Analysis of Isopropylbenzene (Cumene) by Gas Chromatography (External Standard). Retrieved from [Link]

• National Institute of Standards and Technology. (n.d.). Benzene, (1-methylethyl)-. NIST WebBook. Retrieved from [Link]

• Brown, P. (2026). C8H10 mass spectrum of ethylbenzene. Doc Brown's Chemistry. Retrieved from [Link]

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• 4. C9H12 mass spectrum of (1-methylethyl)benzene (cumene) fragmentation pattern of m/z m/e ions for analysis and identification of 2-phenylpropane cumene image diagram doc brown's advanced organic chemistry revision notes [docbrown.info]
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• 8. jove.com [jove.com]

Structural Verification of 2-Bromo-1-ethoxy-4-isopropylbenzene Derivatives: A Comparative Analytical Guide

As pharmaceutical and agrochemical pipelines grow increasingly complex, the reliance on highly functionalized building blocks like 2-Bromo-1-ethoxy-4-isopropylbenzene (CAS: 1403503-40-1) [1] has surged. This compound is a prime candidate for transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura or Buchwald-Hartwig reactions) due to its reactive C2-bromo position.

However, verifying the structural integrity and exact regiochemistry of the resulting derivatives presents a unique analytical challenge. The steric bulk of the C1-ethoxy and C4-isopropyl groups, combined with the loss of the bromine "heavy atom effect" upon coupling, renders traditional 1D NMR and nominal-mass spectrometry insufficient. As a Senior Application Scientist, I have designed this guide to objectively compare the performance of advanced analytical workflows against traditional alternatives, providing you with a self-validating system for unambiguous structural elucidation.

Mechanistic Grounding: The Analytical Challenge

When 2-Bromo-1-ethoxy-4-isopropylbenzene undergoes a cross-coupling reaction, the resulting bi-aryl or alkyl-aryl derivative must be verified for three critical parameters:

• Regiochemical Fidelity: Confirming the new substituent is exclusively at the C2 position.

• Functional Group Integrity: Ensuring the labile ethoxy group has not undergone cleavage.

• Isomeric Purity: Ruling out unexpected rearrangements driven by the steric hindrance of the isopropyl group.

Traditional Gas Chromatography-Mass Spectrometry (GC-MS) utilizes hard Electron Ionization (EI) and high-temperature injection ports (250–300 °C). This thermal stress frequently induces the cleavage of the ethoxy group (loss of ethylene), leading to ambiguous molecular ions. Furthermore, 1D 1 H NMR often yields heavily overlapping multiplet signals in the aromatic region (7.0–8.0 ppm), making it impossible to definitively assign the substitution site.

To overcome this, an Advanced LC-HRMS and 2D NMR Suite is required. Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS) utilizes soft Electrospray Ionization (ESI) to preserve the intact molecule [3], while 2D NMR (HMBC and NOESY) maps the exact through-bond and through-space connectivity [2].

Comparative Analysis of Analytical Workflows

To establish a robust verification pipeline, we compare the Advanced Suite against traditional and definitive (but resource-heavy) alternatives.

Table 1: Performance Comparison of Structural Verification Workflows

Performance Metric	Advanced Suite (LC-HRMS + 2D NMR)	Traditional Suite (GC-MS + 1D NMR)	Crystallography (SC-XRD)
Mass Accuracy	< 2 ppm (Exact Mass)	~0.1 Da (Nominal Mass)	N/A
Ionization / Stability	Soft (ESI) - Preserves ethoxy group	Hard (EI) - High risk of fragmentation	N/A (Solid state)
Regiochemical Confidence	> 99% (via HMBC/NOESY correlations)	~70% (Inferred from coupling constants)	100% (Absolute 3D map)
Turnaround Time	4 – 6 hours	1 – 2 hours	Days to Weeks
Sample Requirement	2 – 5 mg (Solution state)	< 1 mg (Solution state)	High-quality single crystal
Isomer Differentiation	Excellent	Poor	Excellent

Verdict: While Single-Crystal X-Ray Diffraction (SC-XRD) provides absolute certainty, growing crystals of oily bi-aryl derivatives is often a severe bottleneck. The Advanced Suite (LC-HRMS + 2D NMR) offers the optimal balance of speed, low sample requirement, and near-absolute structural confidence, making it the superior choice for high-throughput drug development.

Experimental Protocols: The Self-Validating System

To ensure absolute trustworthiness, the following protocols are designed as a self-validating loop. The LC-HRMS confirms the exact molecular formula, while the 2D NMR independently confirms the spatial arrangement.

Protocol A: LC-HRMS (Q-TOF) Acquisition for Formula Verification

Causality: We utilize a Quadrupole Time-of-Flight (Q-TOF) mass spectrometer with ESI to prevent thermal degradation of the ethoxy group and to achieve sub-ppm mass accuracy, which mathematically restricts the possible empirical formulas [3].

• Sample Preparation: Dissolve 1.0 mg of the purified derivative in 1.0 mL of LC-MS grade Methanol. Dilute the stock 1:100 in a solvent matrix of H 2​ O/Acetonitrile (1:1) containing 0.1% formic acid to promote protonation [M+H]+ .

• Chromatography: Inject 2 µL onto a sub-2 µm C18 column (e.g., 2.1 x 50 mm, 1.7 µm). Execute a rapid gradient from 5% to 95% Acetonitrile over 10 minutes at a flow rate of 0.4 mL/min.

• Data-Independent Acquisition (DIA): Operate the Q-TOF in positive ESI mode. Acquire MS1 spectra (m/z 100–1000) and simultaneously collect MS/MS fragmentation data.

• Validation: Calculate the mass error of the molecular ion. A mass error of < 2.0 ppm confirms the successful addition of the coupling partner and the retention of the ethoxy/isopropyl groups.

Protocol B: 2D NMR Regiochemical Mapping

Causality: To prove the substitution occurred at the C2 position, we must link the new functional group to the parent scaffold. HMBC detects long-range carbon-proton couplings (2-3 bonds), while NOESY detects atoms that are physically close in space (< 5 Å), regardless of bonds [4].

• Sample Preparation: Dissolve 5.0 mg of the derivative in 600 µL of deuterated chloroform (CDCl 3​ , 99.8% D). Transfer to a 5 mm precision NMR tube.

• Acquisition: Utilize a 600 MHz NMR spectrometer equipped with a cryoprobe for maximum sensitivity. Acquire standard 1 H and 13 C spectra, followed by gradient-selected HSQC, HMBC, and NOESY sequences.

• HMBC Analysis (Through-Bond): Locate the protons of the newly attached substituent. Trace their cross-peaks in the HMBC spectrum to the 13 C signal of the C2 carbon on the parent isopropylbenzene ring.

• NOESY Analysis (Through-Space): Locate the -CH 2​

  • protons of the C1-ethoxy group (~4.0 ppm). Look for a NOESY cross-peak correlating these protons to the ortho-protons of the newly attached group.

• Validation: The presence of both the HMBC and NOESY cross-peaks provides mathematically orthogonal, self-validating proof of the C2 regiochemistry.

Workflow Visualizations

To conceptualize the decision-making process and the logical flow of the NMR interpretation, refer to the diagrams below.

Analytical Decision Tree for Structural Verification Workflows.

2D NMR Logic for Regiochemical Assignment of Derivatives.

References

• NMR as a “Gold Standard” Method in Drug Design and Discovery - PMC. National Institutes of Health (NIH). Available at:[Link]

• Accelerating Metabolite Identification in Natural Product Research: Toward an Ideal Combination of Liquid Chromatography–High-Resolution Tandem Mass Spectrometry and NMR Profiling. Analytical Chemistry, ACS Publications. Available at: [Link]

• Understanding 2D NMR Spectra: How to Read and Interpret Them. Creative Biostructure. Available at: [Link]

A Comparative Guide to the Analytical Characterization of 2-Bromo-1-ethoxy-4-isopropylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Analytical Imperative for BEIB

2-Bromo-1-ethoxy-4-isopropylbenzene, with the molecular formula C₁₁H₁₅BrO and a molecular weight of 243.14 g/mol , is a substituted aromatic compound whose purity and structural integrity are paramount for its intended applications.[1] The precise arrangement of the bromo, ethoxy, and isopropyl groups on the benzene ring dictates its reactivity and the ultimate quality of downstream products. Therefore, robust analytical characterization is not merely a quality control step but a foundational component of successful research and development.

This guide will explore the utility of several key analytical techniques for the elucidation and purity assessment of BEIB, providing the causal logic behind protocol choices and a framework for self-validating experimental systems.

Chromatographic Techniques: Separating BEIB from Its Isomers and Impurities

Chromatographic methods are indispensable for assessing the purity of BEIB and separating it from potential isomers and process-related impurities. The choice between Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) is often dictated by the volatility of the analyte and the nature of the impurities.

Gas Chromatography-Mass Spectrometry (GC-MS): The Gold Standard for Volatile Analytes

GC-MS is a powerful technique for the analysis of volatile and thermally stable compounds like BEIB.[2] Its high resolving power and the definitive structural information provided by mass spectrometry make it an excellent choice for both qualitative and quantitative analysis.

Causality in Protocol Design: The choice of a non-polar stationary phase, such as a DB-5ms column, is predicated on the principle of "like dissolves like." The non-polar nature of BEIB ensures strong interaction with the stationary phase, leading to good retention and separation from more polar impurities. The temperature program is designed to balance resolution and analysis time, starting at a lower temperature to resolve early-eluting compounds and gradually ramping up to elute the target analyte and any higher-boiling impurities.

Experimental Protocol: GC-MS Analysis of BEIB

• Instrumentation: Gas chromatograph coupled to a mass spectrometer (e.g., Agilent 6890 GC with a 5973 MS detector).

• Column: DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent.

• Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

• Inlet Temperature: 280°C.

• Injection Volume: 1 µL (split ratio 50:1).

• Oven Temperature Program:

  • Initial temperature: 100°C, hold for 2 minutes.

  • Ramp: 15°C/min to 280°C.

  • Final hold: 5 minutes at 280°C.

• MS Transfer Line Temperature: 280°C.

• Ion Source Temperature: 230°C.

• Ionization Mode: Electron Ionization (EI) at 70 eV.

• Mass Range: m/z 50-500.

• Sample Preparation: Prepare a 1 mg/mL solution of BEIB in a suitable solvent such as dichloromethane or ethyl acetate.

Trustworthiness through Self-Validation: The mass spectrum of BEIB will exhibit a characteristic molecular ion peak and a fragmentation pattern corresponding to the loss of its functional groups. The isotopic pattern of the bromine atom (approximately equal abundance of ⁷⁹Br and ⁸¹Br) provides a definitive signature for brominated compounds, adding a layer of confidence to the identification.[3]

High-Performance Liquid Chromatography (HPLC): Versatility for a Broader Impurity Profile

HPLC is a highly versatile technique suitable for a wide range of compounds, including those that are not amenable to GC due to low volatility or thermal instability.[2] For BEIB, a reversed-phase HPLC method is typically employed.

Causality in Protocol Design: A C18 stationary phase is selected for its hydrophobic nature, which provides good retention for the non-polar BEIB molecule. The mobile phase, a mixture of an organic solvent (like acetonitrile or methanol) and water, is optimized to achieve the desired separation. A gradient elution, where the proportion of the organic solvent is increased over time, is often necessary to resolve a wide range of impurities with varying polarities. UV detection is suitable for aromatic compounds like BEIB, which possess a chromophore that absorbs UV light.[4][5]

Experimental Protocol: Reversed-Phase HPLC Analysis of BEIB

• Instrumentation: HPLC system with a UV detector (e.g., Agilent 1260 Infinity II).

• Column: C18 column (e.g., ZORBAX Eclipse Plus C18, 4.6 x 150 mm, 5 µm).[6]

• Mobile Phase:

  • A: Water

  • B: Acetonitrile

• Gradient Program:

  • 0-2 min: 60% B

  • 2-15 min: 60% to 95% B

  • 15-20 min: 95% B

  • 20.1-25 min: 60% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection Wavelength: 254 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Prepare a 0.5 mg/mL solution of BEIB in the initial mobile phase composition (60:40 Acetonitrile:Water). Filter through a 0.45 µm syringe filter before injection.

Trustworthiness through Self-Validation: The purity of the BEIB sample is determined by the area percentage of the main peak relative to the total area of all observed peaks. The use of a photodiode array (PDA) detector can further enhance trustworthiness by providing UV spectra for each peak, which can help in identifying and differentiating impurities.

Spectroscopic Techniques: Unveiling the Molecular Architecture

Spectroscopic techniques provide detailed information about the molecular structure of BEIB, confirming the connectivity of atoms and the presence of specific functional groups.

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Definitive Structural Tool

NMR spectroscopy is arguably the most powerful tool for the unambiguous structural elucidation of organic molecules.[7] Both ¹H and ¹³C NMR are essential for the complete characterization of BEIB.

Causality in Spectral Interpretation: The chemical shifts, integration values, and coupling patterns in the ¹H NMR spectrum provide a wealth of information. The aromatic protons will appear in the downfield region (typically δ 7.0-8.0 ppm), and their splitting patterns will reveal their relative positions on the benzene ring. The ethoxy and isopropyl groups will have characteristic signals in the upfield region, with specific multiplicities due to spin-spin coupling with neighboring protons. The ¹³C NMR spectrum will show distinct signals for each unique carbon atom in the molecule, confirming the carbon skeleton.

Expected ¹H NMR Spectral Data for 2-Bromo-1-ethoxy-4-isopropylbenzene:

Proton Assignment	Approximate Chemical Shift (δ, ppm)	Multiplicity	Integration
Isopropyl -CH₃	1.2	Doublet	6H
Ethoxy -CH₃	1.4	Triplet	3H
Isopropyl -CH	2.9	Septet	1H
Ethoxy -CH₂-	4.0	Quartet	2H
Aromatic-H	7.0 - 7.5	Multiplets	3H

Trustworthiness through Multi-dimensional NMR: For complex structures or in cases of overlapping signals, 2D NMR techniques such as COSY (Correlated Spectroscopy) and HSQC (Heteronuclear Single Quantum Coherence) can be employed to definitively establish proton-proton and proton-carbon correlations, respectively.

Fourier-Transform Infrared (FT-IR) Spectroscopy: Fingerprinting Functional Groups

FT-IR spectroscopy is a rapid and non-destructive technique that provides information about the functional groups present in a molecule.[8]

Causality in Spectral Interpretation: The IR spectrum of BEIB will exhibit characteristic absorption bands corresponding to specific vibrational modes. The C-H stretching vibrations of the aromatic ring and the alkyl groups will appear at different frequencies. The C-O stretching of the ethoxy group and the C-Br stretching will also have distinct absorptions. The substitution pattern on the benzene ring can often be inferred from the pattern of out-of-plane C-H bending vibrations in the "fingerprint" region (below 1500 cm⁻¹).[9][10][11]

Expected FT-IR Absorption Bands for 2-Bromo-1-ethoxy-4-isopropylbenzene:

Vibrational Mode	Approximate Wavenumber (cm⁻¹)
Aromatic C-H Stretch	3100-3000
Aliphatic C-H Stretch	2980-2850
Aromatic C=C Stretch	1600-1450
C-O Stretch (Ether)	1250-1000
C-Br Stretch	680-515
Out-of-plane C-H Bending	900-675

Trustworthiness through Reference Matching: While FT-IR is excellent for functional group identification, it is less definitive for complete structural elucidation compared to NMR. Its strength lies in its use as a rapid screening tool and for confirming the presence of expected functional groups by comparing the obtained spectrum with that of a known reference standard or a spectral library.

Comparative Analysis of Analytical Methods

The choice of analytical technique depends on the specific question being asked. For routine purity checks, HPLC or GC-MS are often the methods of choice. For definitive structural confirmation, NMR spectroscopy is indispensable. FT-IR provides a quick and easy way to verify the presence of key functional groups.

Technique	Primary Application	Strengths	Limitations
GC-MS	Purity assessment, impurity identification	High resolution for volatile compounds, definitive identification via mass spectra.[12][13][14]	Not suitable for non-volatile or thermally labile compounds.
HPLC-UV/PDA	Purity assessment, quantitative analysis	High resolution for a wide range of compounds, quantitative accuracy.[15][16][17]	May not resolve all co-eluting impurities without a mass spectrometer detector.
NMR Spectroscopy	Structural elucidation, isomeric purity	Unambiguous structural information, can quantify isomers.[18][19]	Lower sensitivity than chromatographic methods, more expensive instrumentation.
FT-IR Spectroscopy	Functional group identification	Rapid, non-destructive, provides a molecular "fingerprint".[20]	Limited structural information, not suitable for quantitative analysis.

Visualizing the Analytical Workflow

A logical workflow is crucial for the comprehensive characterization of BEIB. The following diagrams, generated using Graphviz, illustrate the decision-making process and the interplay between different analytical techniques.

Caption: Workflow for the characterization of 2-Bromo-1-ethoxy-4-isopropylbenzene.

Caption: Interrelationship of analytical methods for BEIB characterization.

Conclusion

The comprehensive characterization of 2-Bromo-1-ethoxy-4-isopropylbenzene requires a multi-faceted analytical approach. By understanding the strengths and limitations of each technique and designing experiments with a clear causal logic, researchers can ensure the quality and integrity of this important chemical intermediate. This guide provides a framework for developing robust, self-validating analytical methods that meet the highest standards of scientific rigor.

References

• Smith, B. C. (2016, May 1). Distinguishing Structural Isomers: Mono- and Disubstituted Benzene Rings. Spectroscopy. [Link]

• Buser, H. R. (1986). Selective detection of brominated aromatic compounds using gas chromatography/negative chemical ionization mass spectrometry. Analytical Chemistry, 58(14), 2913–2919. [Link]

• Přibylová, P., et al. (2021). Atmospheric deposition of chlorinated and brominated polycyclic aromatic hydrocarbons in central Europe analyzed by GC-MS/MS. Environmental Pollution, 285, 117424. [Link]

• Guerra, P., et al. (2014). Gas chromatography/tandem mass spectrometry method for the simultaneous analysis of 19 brominated compounds in environmental and biological samples. Analytical and Bioanalytical Chemistry, 406(29), 7667–7676. [Link]

• Smith, B. C. (2016, July 1). The Benzene Fingers, Part I: Overtone and Combination Bands. Spectroscopy. [Link]

• Sales Martinez, C. (2016, January 17). Analyzing Brominated Flame Retardants in Food Using GC–APCI-MS–MS. LCGC North America. [Link]

• De Luca, P., et al. (2021). FT-IR Investigation of Methoxy Substituted Benzenes Adsorbed on Solid Acid Catalysts. The Journal of Physical Chemistry C, 125(46), 25686–25698. [Link]

• Waters Corporation. (n.d.). A Study of the Analysis of Polybrominated Diphenyl Ether Flame Retardants by GC-MS/MS. [Link]

• University of Tartu. (n.d.). 5.3.2 Benzene and its derivatives. [Link]

• LibreTexts. (2023, January 14). 15.8: Spectroscopy of Aromatic Compounds. Chemistry LibreTexts. [Link]

• Wang, J., et al. (2009). Analysis of m-diisopropylbenzene oxidation products by high performance liquid chromatography. Shiyou Huagong, 38(1), 93-96. [Link]

• SIELC Technologies. (2018, February 16). Separation of Isopropyl 3,4,5-trihydroxybenzoate on Newcrom R1 HPLC column. [Link]

• narang, a. s. (2017). Analytical Methodology for Characterization of Reactive Starting Materials and Intermediates Commonly Used in the Synthesis of Small Molecule Pharmaceuticals. AAPS PharmSciTech, 18(8), 2825-2838. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-1-ethoxy-4-nitrobenzene. PubChem. [Link]

• Chegg. (2019, April 16). Solved 5. The H NMR spectrum of 2-bromo-1-ethoxy-4. [Link]

• Singh, S., & Kumar, A. (2013). Structural Elucidation of Small Organic Molecules by 1D, 2D and Multi Dimensional-Solution NMR Spectroscopy. Journal of Analytical & Bioanalytical Techniques, 4(2), 1-8. [Link]

• Agency for Toxic Substances and Disease Registry. (1995). 6. analytical methods. Toxicological Profile for 1,3-Dinitrobenzene and 1,3,5-Trinitrobenzene. [Link]

• National Center for Biotechnology Information. (n.d.). 2-Bromo-4-isopropyl-1-methoxybenzene. PubChem. [Link]

• Skoog, D. A., et al. (2014). Selected Methods of Analysis. Fundamentals of Analytical Chemistry. [Link]

• Chegg. (2019, April 14). Question: The 1H NMR spectrum of 2-bromo-1-ethoxy-4-nitrobenzene is shown below, and the peak list has been assembled in the table. In the structure of the product, each proton has been labeled with a letter. Complete the Peak Integration column. For each different proton or group of protons in the molecule, determine which peak in the 1H NMR peak list is due to that. [Link]

• Kwan, E. E., & Huang, S. G. (2008). Structural Elucidation with NMR Spectroscopy: Practical Strategies for Organic Chemists. Angewandte Chemie International Edition, 47(15), 2662-2688. [Link]

• PrepChem. (n.d.). Synthesis of 2-Bromo-1,4-diisopropylbenzene. [Link]

• MAC-MOD Analytical. (n.d.). Rapid HPLC Separation of Aromatic Compounds on HALO Phenyl-Hexyl. [Link]

• Agilent. (2012). Agilent HPLC Column Selection guide - SOLUTIONS FOR SMALL MOLECULE SEPARATIONS. [Link]

• SpiroChem. (n.d.). Impurity Synthesis And Identification. [Link]

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Safety & Regulatory Compliance

2-Bromo-1-ethoxy-4-isopropylbenzene proper disposal procedures

Operational Guide: Handling and Disposal of 2-Bromo-1-ethoxy-4-isopropylbenzene

2-Bromo-1-ethoxy-4-isopropylbenzene (CAS: 1403503-40-1) is a specialized halogenated aromatic ether frequently utilized as an organic building block in drug development and synthetic chemistry[1]. Because it contains a covalently bound bromine atom, its lifecycle management—particularly its disposal—requires strict adherence to environmental regulations governing Halogenated Organic Compounds (HOCs).

This guide provides a self-validating, step-by-step operational protocol to ensure safety, regulatory compliance, and cost-efficiency in your laboratory.

Hazard Assessment & Mechanistic Causality

Why is this compound treated differently from standard organic waste?

The presence of the bromine atom fundamentally alters the chemical's end-of-life processing. Standard non-halogenated organic waste is typically incinerated for simple energy recovery. However, when halogenated compounds like 2-Bromo-1-ethoxy-4-isopropylbenzene are incinerated at standard temperatures, they can generate highly corrosive hydrogen bromide (HBr) gas and highly toxic brominated dioxins and furans.

To prevent this, environmental protection agencies mandate that halogenated waste undergo specialized high-temperature incineration equipped with alkaline acid-gas scrubbers 2[2]. Furthermore, under the EPA's "mixed-waste" rule, introducing even a small amount of halogenated solvent into a non-halogenated waste container converts the entire volume into halogenated waste 3[3]. This cross-contamination exponentially increases disposal costs and the environmental processing burden 4[4].

Quantitative Data Presentation

Table 1: Chemical Properties & Identifiers

Property	Value
Chemical Name	2-Bromo-1-ethoxy-4-isopropylbenzene
CAS Number	1403503-40-1
Molecular Formula	C11H15BrO
Molecular Weight	243.14 g/mol
Waste Classification	Halogenated Organic Waste

| Incompatibilities | Strong oxidizing agents, strong bases |

Table 2: Waste Compatibility & Segregation Matrix

Waste Stream	Compatibility with 2-Bromo...	Action Required
Dichloromethane, Chloroform	Highly Compatible	Co-mingle in Halogenated Waste container.
Acetone, Ethanol, Hexane	Incompatible (Regulatory)	Segregate. Do not mix with Non-Halogenated waste.
Aqueous Waste (pH < 2 or > 12)	Incompatible (Chemical)	Segregate to prevent phase separation issues.

| Solid Waste (Contaminated PPE) | Compatible (Solid stream) | Dispose in Halogenated Solid Waste bins. |

Step-by-Step Operational Handling Protocol

To maintain scientific integrity and operational safety, follow this self-validating workflow when handling the pure chemical or its solutions:

• Engineering Controls: Conduct all transfers and reactions inside a certified chemical fume hood to prevent inhalation of potentially irritating vapors.

• Personal Protective Equipment (PPE): Don standard laboratory PPE, including chemical-resistant nitrile gloves, a flame-resistant lab coat, and safety goggles.

• Secondary Containment: Place the primary reagent bottle inside a secondary containment tray during pipetting or pouring to catch micro-spills.

• Verification: Before beginning the experiment, verify that the designated "Halogenated Organic Waste" container has sufficient capacity.

Step-by-Step Waste Segregation & Disposal Plan

Proper disposal is a critical responsibility. Follow these steps to ensure compliance with institutional and federal guidelines:

• Container Selection: Select a chemically compatible, high-density polyethylene (HDPE) or glass waste container. Ensure it has a secure, screw-top cap.

• Explicit Labeling: Attach a hazardous waste tag immediately upon the first drop of waste entering the container. Check the box for "Halogenated Organic" and write "2-Bromo-1-ethoxy-4-isopropylbenzene" explicitly. Do not use abbreviations.

• Strict Segregation: Pour the waste only into the Halogenated Organic Waste stream. Ensure the water content in this container remains below 20% to prevent phase separation and processing complications 5[5].

• Satellite Accumulation: Store the waste container in a designated Satellite Accumulation Area (SAA) within the lab. The container must remain closed at all times unless actively adding waste4[4].

• EHS Transfer: Once the container is 90% full, submit a waste pickup request to your Environmental Health and Safety (EHS) department for commercial high-temperature incineration.

Spill Response Protocol

In the event of an accidental release:

• Isolate: Evacuate non-essential personnel from the immediate area.

• Contain: Cover the spill with an inert, non-combustible absorbent material (e.g., vermiculite or sand). Causality note: Do not use combustible materials like sawdust, as halogenated organics can sometimes undergo exothermic reactions with organic absorbents.

• Collect: Sweep the absorbed mixture using a non-sparking tool and place it into a solid hazardous waste bucket. Label it as "Halogenated Solid Waste - Spill Cleanup."

• Report: Notify your laboratory safety coordinator or EHS office immediately.

Visualization: Waste Routing Decision Tree

The following diagram illustrates the logical flow for routing 2-Bromo-1-ethoxy-4-isopropylbenzene waste to prevent regulatory cross-contamination.

Decision tree for the segregation and disposal routing of halogenated organic waste.

References

• U.S. Environmental Protection Agency (EPA). "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes." EPA NEPIS. [Link]

• U.S. Environmental Protection Agency (EPA). "Disposal Handbook Guide To Managing Classification And Disposal Of Hazardous Waste At Superfund Sites." EPA NEPIS. [Link]

• University of Tennessee Institute of Agriculture (UTIA) Safety Office. "Laboratory Hazardous Waste Management Guide." UTIA. [Link]

• Nipissing University. "Hazardous Materials Disposal Guide." Nipissing University.[Link]

• UW Oshkosh. "Guide to Classifying Unwanted Materials." UW Oshkosh. [Link]

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